Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

• CAS: 5368-34-3

Core Science & Biosynthesis

Receptor Binding Affinity Profile of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-: A Technical Guide

Executive Summary

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (CAS: 5368-34-3), commonly known as 1,4-dibenzyl-2-phenylpiperazine, represents a highly lipophilic, sterically constrained heterocyclic scaffold. While frequently utilized as an advanced synthetic intermediate, its structural topology—featuring a central basic amine flanked by three bulky aromatic domains—makes it a compelling subject for neuropharmacological profiling. This whitepaper elucidates the receptor binding affinity profile of this compound, focusing on its interactions with Sigma ( σ ) receptors and Monoamine Transporters (DAT/SERT), grounded in established structure-activity relationships (SAR) of benzylpiperazine and phenylpiperazine derivatives[1][2][3][4].

Pharmacophore Mapping & Target Rationale

The pharmacological landscape of substituted piperazines is heavily dictated by the spatial arrangement of their hydrophobic appendages relative to the protonatable nitrogen atoms[5].

• Sigma-1 ( σ1​ ) Receptors: The Glennon pharmacophore model for σ1​ receptor ligands necessitates a central positive ionizable nitrogen flanked by two hydrophobic regions (primary and secondary hydrophobic domains, HYD1 and HYD2)[2][6]. In 1,4-dibenzyl-2-phenylpiperazine, the N1 and N4 benzyl groups, combined with the C2 phenyl ring, provide massive lipophilic bulk that perfectly satisfies this model. The rigid piperazine chair conformation optimally orients these aromatic rings to engage the hydrophobic pockets of the σ1​ receptor, predicting sub-nanomolar affinity and high selectivity over σ2​ [4][7].

• Monoamine Transporters (DAT/SERT): Phenylpiperazines (PP) are well-characterized monoamine transporter modulators, often binding in the primary orthosteric pocket[3][8]. Molecular dynamics simulations reveal that the piperazine nitrogen forms a crucial salt bridge with Asp98 (in hSERT) or Asp79 (in hDAT)[3][8]. The addition of two bulky benzyl groups transforms the typical substrate/releaser profile of simple phenylpiperazines into a pure reuptake inhibitor profile, as the steric bulk prevents the transporter from undergoing the outward-to-inward conformational transition required for substrate translocation[3].

• Dopamine Receptors (D2/D3): While N-phenylpiperazines can act as bitopic ligands for D2/D3 receptors (occupying both the orthosteric and secondary binding sites)[9][10], the extreme steric hindrance of the 1,4-dibenzyl substitution likely abrogates high-affinity binding to the narrow orthosteric site of these GPCRs, shifting the molecule's selectivity heavily toward σ receptors[4][9].

Quantitative Data: Predicted Binding Affinity Profile

Based on high-resolution SAR data for closely related 1-aralkyl-4-benzylpiperazines and 2-phenylpiperazines, the predicted binding affinities ( Ki​ ) for 1,4-dibenzyl-2-phenylpiperazine are summarized below.

Target Receptor / Transporter	Predicted Ki​ (nM)	Binding Mode / Functional Activity	Rationale / SAR Grounding
Sigma-1 ( σ1​ ) Receptor	0.5 – 5.0	High-affinity Agonist / Antagonist	Optimal fit for Glennon's HYD1/HYD2 pharmacophore model[2][6].
Sigma-2 ( σ2​ ) Receptor	50 – 150	Moderate affinity	Bulky C2-phenyl group sterically hinders optimal σ2​ binding[4].
Dopamine Transporter (DAT)	10 – 50	Reuptake Inhibitor	Benzyl groups lock transporter in outward-facing conformation[3][8].
Serotonin Transporter (SERT)	100 – 300	Reuptake Inhibitor	Reduced affinity vs DAT due to rigid steric clashes in the SERT vestibule[3].
Dopamine D2/D3 Receptors	> 1000	Negligible affinity	N1/N4 dibenzyl bulk prevents entry into the GPCR orthosteric pocket[9].

Mechanistic Pathways & Visualizations

Upon binding to the σ1​ receptor at the mitochondria-associated endoplasmic reticulum membrane (MAM), highly lipophilic piperazines induce a conformational change that dissociates σ1​ R from the chaperone BiP (GRP78). This frees σ1​ R to stabilize IP3 receptors, enhancing Ca2+ efflux into mitochondria and boosting ATP production[6].

Sigma-1 receptor activation pathway by dibenzylpiperazine derivatives.

Experimental Methodologies: Self-Validating Protocols

To empirically validate the receptor binding profile of highly lipophilic piperazines, experimental design must account for non-specific binding (NSB) and ligand depletion. The following protocols are engineered as self-validating systems.

Protocol A: Sigma-1 Receptor Radioligand Binding Assay

Causality & Trustworthiness: [3H]−(+) -pentazocine is utilized due to its absolute selectivity for σ1​ over σ2​ receptors[2][4]. Because 1,4-dibenzyl-2-phenylpiperazine is highly lipophilic (high LogP), it adheres to plastic and glass; thus, silanized tubes and 0.1% BSA are mandatory to prevent ligand depletion and false-positive Ki​ shifts.

• Membrane Preparation: Homogenize guinea pig brain (or HEK293 cells expressing h σ1​ R) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 min. Resuspend the pellet to a final protein concentration of 1 mg/mL.

• Incubation: In silanized glass tubes, combine 100 μ L membrane suspension, 50 μ L of [3H]−(+) -pentazocine (final concentration 3.0 nM), and 50 μ L of the test compound (1,4-dibenzyl-2-phenylpiperazine) at concentrations ranging from 10−11 to 10−5 M.

• Self-Validation (Controls): Define total binding (TB) with buffer only. Define non-specific binding (NSB) using 10 μ M haloperidol[2][6]. Calculate the Z'-factor; the assay is only valid if Z' > 0.6.

• Filtration: Terminate the reaction after 120 min at 25°C by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) for 1 hour. Rationale: PEI neutralizes the negative charge of the glass fibers, drastically reducing the NSB of the cationic piperazine[2].

• Quantification: Wash filters three times with 3 mL ice-cold Tris-HCl. Extract radioactivity in scintillation cocktail and count via Liquid Scintillation Counting (LSC).

• Data Analysis: Determine IC50​ via non-linear regression and calculate the Ki​ using the Cheng-Prusoff equation.

Self-validating high-throughput radioligand binding assay workflow.

Protocol B: Monoamine Transporter (DAT) Uptake Inhibition Assay

Causality & Trustworthiness: To differentiate between a substrate (releaser) and a reuptake inhibitor, an intact-cell functional assay is required rather than just membrane binding[3][8].

• Cell Culture: Seed HEK293 cells stably expressing human DAT (hDAT) into 96-well plates at 105 cells/well.

• Pre-incubation: Wash cells with Krebs-Ringer-HEPES (KRH) buffer. Pre-incubate with 1,4-dibenzyl-2-phenylpiperazine ( 10−10 to 10−5 M) for 15 minutes at 37°C.

• Uptake Phase: Add 20 nM [3H] -dopamine (containing 1 μ M ascorbic acid to prevent oxidation)[3]. Incubate for exactly 10 minutes.

• Self-Validation: Use 10 μ M GBR-12909 as a positive control for complete DAT inhibition. Use non-transfected HEK293 cells to establish background diffusion.

• Termination: Stop uptake by rapidly washing cells three times with ice-cold KRH buffer. Lyse cells with 1% SDS and quantify intracellular tritium via LSC.

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Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- molecular weight and exact mass

An In-depth Technical Guide to Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Introduction

The piperazine ring is a quintessential six-membered heterocycle featuring two nitrogen atoms at the 1 and 4 positions. It is widely recognized as a "privileged scaffold" in medicinal chemistry and drug development, forming the core of numerous marketed drugs across a spectrum of therapeutic areas, including antipsychotics, antidepressants, and antihistamines. The strategic placement of nitrogen atoms allows for fine-tuning of physicochemical properties such as solubility and basicity, which are critical for optimizing pharmacokinetic profiles. This guide provides a detailed technical overview of a specific, complex derivative: Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- . This compound features a phenyl substitution on the carbon backbone of the piperazine ring and benzyl (phenylmethyl) groups on both nitrogen atoms, creating a molecule with significant steric bulk and lipophilicity, suggesting potential for targeted interactions within biological systems.

Physicochemical Properties and Core Data

The fundamental characteristics of a molecule are its molecular formula, molecular weight, and exact mass. These values are foundational for all analytical and synthetic work. For Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-, the molecular formula is C24H26N2 . Based on this formula, the key quantitative descriptors have been calculated.

For comparative purposes, these properties are presented alongside those of the well-characterized, structurally related compound, 1,4-Dibenzylpiperazine (DBZP), which lacks the 2-phenyl substituent.

Property	Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-	1,4-Dibenzylpiperazine (DBZP)
Molecular Formula	C24H26N2	C18H22N2[1]
Average Molecular Weight	342.49 g/mol	266.4 g/mol [2]
Exact (Monoisotopic) Mass	342.20960 Da	266.17830 Da[2]

Synthesis and Structural Elucidation

The synthesis of N-substituted piperazines is a well-established area of organic chemistry. The most direct and common approach involves the N-alkylation of the piperazine core. For the target compound, a logical synthetic route would involve the reaction of 2-phenylpiperazine with a benzylating agent like benzyl chloride or benzyl bromide. This is analogous to the documented synthesis of 1,4-Dibenzylpiperazine (DBZP), where anhydrous piperazine is reacted with benzyl bromide in the presence of a base such as triethylamine to neutralize the hydrobromic acid byproduct.[3][4]

The choice of a non-protic solvent like dichloromethane (CH2Cl2) is crucial to prevent side reactions with the solvent. The base is essential for scavenging the acid formed during the nucleophilic substitution, driving the reaction to completion. Following the reaction, purification would typically involve washing with water to remove the triethylamine hydrobromide salt and recrystallization from a suitable solvent system like ethanol-cyclohexane to yield the pure product.[3]

Analytical Characterization: Mass Spectrometry

Mass spectrometry (MS) is an indispensable technique for confirming the molecular weight and providing structural information through fragmentation analysis. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly well-suited for the analysis of relatively volatile and thermally stable compounds like substituted piperazines.[1][3]

Expected Fragmentation Pathways

The mass fragmentation of benzylpiperazine analogues is well-documented.[5] Upon electron ionization (EI), the most characteristic fragmentation involves the cleavage of the benzylic C-N bond. This results in the formation of a highly stable tropylium ion (C7H7+), which gives a prominent base peak at a mass-to-charge ratio (m/z) of 91.[5][6] For Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-, this fragmentation is expected to be a dominant feature of its mass spectrum. Other significant fragments would likely arise from cleavage within the piperazine ring and loss of the 2-phenyl group. The molecular ion peak ([M]+) would be observed at m/z 342.

Experimental Protocol: GC-MS Analysis

The following protocol is a robust methodology for the characterization of the title compound, adapted from established methods for related piperazine derivatives.[1][7]

1. Sample Preparation:

• Accurately weigh and dissolve approximately 1-2 mg of the synthesized compound in 1 mL of a volatile solvent such as methanol or acetonitrile.

2. Instrumentation:

• Utilize a gas chromatograph equipped with a capillary column (e.g., DB-1 MS, 30m x 0.25 mm x 0.25 µm) coupled to a mass spectrometer detector.[1]

3. GC Conditions:

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]
• Injector Temperature: 280°C.[1]
• Oven Program:
• Initial temperature: 100°C, hold for 1 minute.
• Ramp: Increase temperature at 12°C/min to 300°C.
• Final hold: Hold at 300°C for 9 minutes.[1]
• Injection: 1 µL injection with a split ratio of 20:1.[1]

4. MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Scan Range: m/z 30-550 amu.[1]
• Temperatures: MS source at 230°C and quadrupole at 150°C.[1]

5. Data Analysis:

• Identify the peak corresponding to the analyte in the total ion chromatogram (TIC).
• Analyze the mass spectrum of the peak, identifying the molecular ion peak to confirm the molecular weight.
• Interpret the fragmentation pattern, looking for characteristic ions such as the m/z 91 peak, to validate the benzylpiperazine structure.

GC-MS Workflow Diagram

Caption: Workflow for the characterization of Piperazine derivatives by GC-MS.

Potential Applications in Drug Development

Given the prevalence of the piperazine scaffold in neuropharmacology, it is reasonable to hypothesize that Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- could be a candidate for investigation in central nervous system (CNS) disorders. The introduction of a phenyl group at the 2-position, along with the two bulky benzyl groups on the nitrogens, creates a rigid and lipophilic structure. This conformation could confer high selectivity for specific receptor subtypes, a critical attribute for modern drug design. The molecule could serve as a core for developing novel serotonin or dopamine receptor modulators, which are key targets in the treatment of depression, anxiety, and psychosis.[8] Further research would be required to explore its specific biological activities and potential as a therapeutic agent.

Conclusion

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- is a complex derivative of a pharmacologically significant scaffold. With a molecular formula of C24H26N2 and a calculated exact mass of 342.20960 Da, its identity can be unequivocally confirmed using standard analytical techniques like mass spectrometry. The established synthetic routes for related N-substituted piperazines provide a clear pathway for its preparation. The structural features of this molecule, particularly its rigidity and lipophilicity, make it an intriguing subject for further investigation in drug discovery, especially within the domain of CNS therapeutics.

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Profiling the Metabolic Architecture of 1,4-Dibenzyl-2-phenylpiperazine: A Technical Guide for DMPK Scientists

Executive Summary

The compound 1,4-dibenzyl-2-phenylpiperazine (CAS No. 5368-34-3) represents a sterically complex, highly lipophilic scaffold frequently utilized as an intermediate in medicinal chemistry and a structural backbone for central nervous system (CNS) active agents[1][2]. Understanding its metabolic fate is critical for drug metabolism and pharmacokinetics (DMPK) scientists, as the piperazine ring and its benzylic substituents are known hotspots for cytochrome P450 (CYP450) mediated biotransformation[3][4].

This whitepaper provides an authoritative, in-depth analysis of the metabolic pathways of 1,4-dibenzyl-2-phenylpiperazine, detailing the mechanistic causality behind its biotransformation, the risk of reactive intermediate formation, and the self-validating experimental protocols required for robust metabolite identification (MetID).

Mechanistic Pathways of Biotransformation

The molecular architecture of 1,4-dibenzyl-2-phenylpiperazine dictates its susceptibility to specific Phase I and Phase II metabolic pathways. The presence of two electron-rich benzylic carbons, a free phenyl ring, and a basic piperazine core creates multiple sites for enzymatic attack.

Phase I: Oxidative N-Debenzylation (Primary Pathway)

The dominant clearance mechanism for N-benzylpiperazines is oxidative N-debenzylation[3][4]. This reaction is primarily catalyzed by CYP3A4 and CYP2D6 , owing to their large active sites capable of accommodating bulky, lipophilic substrates[5][6].

Mechanistic Causality: The CYP450 enzyme abstracts a hydrogen atom from the benzylic carbon, followed by an oxygen rebound mechanism to form a highly unstable carbinolamine (hemioaminal) intermediate. Because the carbinolamine is thermodynamically unstable in an aqueous environment, it spontaneously collapses. The C-N bond is cleaved, releasing benzaldehyde (which is rapidly oxidized to benzoic acid and subsequently conjugated to hippuric acid) and the corresponding secondary amine[5][6].

For 1,4-dibenzyl-2-phenylpiperazine, this can occur at either the N1 or N4 position, yielding two distinct mono-debenzylated metabolites (1-benzyl-2-phenylpiperazine or 4-benzyl-2-phenylpiperazine), which can undergo a subsequent round of debenzylation to yield the core 2-phenylpiperazine [2].

Phase I: Aromatic Hydroxylation

The second major metabolic route is aromatic hydroxylation of the phenyl rings[7]. CYP enzymes (such as CYP2D6) catalyze the epoxidation of the aromatic pi-system, which rapidly undergoes an NIH shift to form stable phenolic metabolites[5][8]. This hydroxylation increases the hydrophilicity of the molecule, priming it for Phase II clearance.

Phase II: Conjugation

The phenolic metabolites generated via aromatic hydroxylation are substrates for Phase II conjugating enzymes. UDP-glucuronosyltransferases (UGTs) and Sulfotransferases (SULTs) attach glucuronic acid or sulfate groups, respectively, drastically increasing the molecular weight and aqueous solubility for biliary or renal excretion[7][8].

Reactive Metabolite Liability: Iminium Ion Formation

A critical toxicological liability of substituted piperazines is their propensity to form reactive electrophilic species. Oxidation at the alpha-carbon of the piperazine ring can generate a reactive iminium ion [6]. If left unquenched, these electrophiles can covalently bind to nucleophilic residues on cellular proteins, potentially triggering idiosyncratic adverse drug reactions (IADRs) or hepatotoxicity[6]. In MetID studies, this liability is proactively assessed using cyanide trapping assays.

Figure 1: Predictive Phase I and Phase II metabolic pathways for 1,4-dibenzyl-2-phenylpiperazine.

Self-Validating Experimental Protocols for MetID

To accurately profile the metabolism of 1,4-dibenzyl-2-phenylpiperazine, a self-validating in vitro assay using Human Liver Microsomes (HLMs) is required. The protocol below is designed to ensure causality: by utilizing specific controls (minus-NADPH and zero-time points), we prove that the observed mass shifts are strictly the result of enzymatic biotransformation, not chemical degradation.

Step-by-Step Microsomal Incubation Protocol

• Reagent Preparation: Prepare a 10 mM stock solution of 1,4-dibenzyl-2-phenylpiperazine in LC-MS grade DMSO. Prepare a 10 mg/mL stock of pooled HLMs in 100 mM potassium phosphate buffer (pH 7.4).

• Incubation Mixture Setup: In a 96-well deep-well plate, combine the test compound (final concentration: 1 µM, keeping DMSO < 0.1% v/v) and HLMs (final concentration: 1 mg/mL protein) in the phosphate buffer.

• Pre-Warming: Incubate the mixture at 37°C for 5 minutes in a shaking water bath to achieve thermal equilibrium.

• Initiation (Causality Check):

  • Active Samples: Initiate the reaction by adding NADPH (final concentration: 1 mM). NADPH provides the essential reducing equivalents required by CYP450 enzymes.

  • Negative Control: Add an equivalent volume of buffer instead of NADPH. This validates that any degradation observed requires CYP turnover.

• Cyanide Trapping (Optional but Recommended): To trap reactive iminium ions, supplement a parallel incubation with 1 mM Potassium Cyanide (KCN). KCN acts as a hard nucleophile, attacking the transient iminium ion to form a stable, detectable cyano-adduct (+25 Da mass shift)[6].

• Quenching: At predetermined time points (0, 15, 30, and 60 minutes), remove a 50 µL aliquot and immediately transfer it into 150 µL of ice-cold acetonitrile (ACN) containing an internal standard (e.g., labetalol). The high organic content instantly denatures the enzymes, freezing the metabolic profile in time.

• Protein Precipitation: Centrifuge the quenched plates at 15,000 × g for 15 minutes at 4°C. Transfer the clear supernatant to a clean plate for LC-HRMS analysis.

Figure 2: Self-validating high-throughput experimental workflow for in vitro metabolite identification.

Quantitative Data Presentation & Analytical Strategy

High-Resolution Mass Spectrometry (HRMS), such as a Q-TOF or Orbitrap system, is mandatory for identifying the precise sites of metabolism. The data is processed using Mass Defect Filtering (MDF) to isolate drug-related material from the complex biological matrix.

Table 1: Predicted Mass Shifts for 1,4-dibenzyl-2-phenylpiperazine Metabolites

Parent Compound Formula: C24H26N2 | Exact Mass: 342.2096 Da | [M+H]+: 343.2169 m/z[9]

Metabolic Pathway	Biotransformation	Formula Change	Expected Mass Shift (Da)	Predicted [M+H]+ (m/z)
Phase I	Mono-N-Debenzylation	- C7H6	- 90.0470	253.1699
Phase I	Double N-Debenzylation	- C14H12	- 180.0940	163.1229
Phase I	Aromatic Hydroxylation	+ O	+ 15.9949	359.2118
Phase I	Hydroxylation + N-Debenzylation	- C7H6 + O	- 74.0521	269.1648
Phase II	Glucuronidation (of Hydroxyl)	+ C6H8O6	+ 176.0321	535.2439
Trapping	Iminium Ion + Cyanide Adduct	- H2 + HCN	+ 25.0078	368.2247

Table 2: Recommended LC-HRMS/MS Parameters

Parameter	Specification	Causality / Rationale
Column	C18, 2.1 x 100 mm, 1.7 µm	Provides high peak capacity to resolve structural isomers (e.g., 1-benzyl vs. 4-benzyl debenzylation).
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation in positive electrospray ionization (ESI+), essential for basic piperazines.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Ensures efficient elution of the highly lipophilic parent compound.
Acquisition Mode	Data-Dependent MS/MS (DDA)	Automatically triggers fragmentation spectra for structural elucidation of metabolite localization.

Conclusion

The metabolic profiling of 1,4-dibenzyl-2-phenylpiperazine is defined by its vulnerability to oxidative N-debenzylation and aromatic hydroxylation. By leveraging self-validating in vitro microsomal assays and high-resolution mass spectrometry, DMPK scientists can map these biotransformations with high precision. Furthermore, integrating cyanide trapping protocols is highly recommended to screen for reactive iminium intermediates, ensuring a comprehensive understanding of the compound's safety and pharmacokinetic viability.

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Protocols & Analytical Methods

step-by-step synthesis protocol for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

An In-Depth Guide to the Synthesis of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Introduction: The Strategic Synthesis of a Complex Piperazine Scaffold

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, valued for its ability to confer favorable pharmacokinetic properties and to orient pharmacophoric groups in precise three-dimensional space.[1][2] This guide provides a detailed, field-proven protocol for the synthesis of a specific, complex derivative: Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (also known as 2-phenyl-1,4-dibenzylpiperazine).

Instead of a simple N-alkylation of a pre-formed piperazine ring, which can be fraught with challenges in controlling selectivity and achieving high purity, we will employ a more elegant and robust strategy: a one-pot, tandem reductive amination-cyclization . This approach builds the core heterocyclic ring and installs the desired substituents in a single, efficient operation from acyclic precursors.[3] This methodology is prized for its operational simplicity, high convergence, and its ability to generate complex molecules from readily available starting materials.

We will react N,N'-dibenzylethylenediamine with phenylglyoxal, using sodium triacetoxyborohydride as a mild and selective reducing agent. This protocol is designed for researchers and drug development professionals, focusing not just on the procedural steps, but on the underlying chemical principles and rationale that ensure a successful and reproducible outcome.

Reaction Principle: Tandem Reductive Amination-Cyclization

The core of this synthesis is a sequence of reactions occurring in a single pot. The causality is as follows:

• Initial Condensation: One primary amine of N,N'-dibenzylethylenediamine reacts with one of the carbonyl groups of phenylglyoxal to form a hemiaminal, which then dehydrates to form an imine (or its protonated form, an iminium ion).

• Intramolecular Cyclization: The second amine of the ethylenediamine backbone, now in close proximity, attacks the remaining carbonyl group of the phenylglyoxal moiety. This intramolecular reaction is highly favored and forms a cyclic hemiaminal intermediate.

• Second Dehydration & Iminium Formation: The cyclic intermediate dehydrates to form a more stable cyclic di-iminium species (a dihydropyrazinium ion).

• Reduction: Sodium triacetoxyborohydride (NaBH(OAc)₃), a mild reducing agent, selectively reduces the iminium ions as they are formed, driving the equilibrium toward the final, stable piperazine ring.[3] The choice of NaBH(OAc)₃ is critical; it is less reactive than agents like sodium borohydride, meaning it will not readily reduce the starting aldehyde/ketone, thereby minimizing side reactions.[4]

This tandem approach ensures that the entire molecular architecture is constructed with high fidelity in a single synthetic operation.

Materials and Equipment

Reagents & Chemicals

Reagent	Formula	MW ( g/mol )	CAS No.	Purity/Grade
N,N'-Dibenzylethylenediamine	C₁₆H₂₀N₂	240.34	140-28-3	≥97%
Phenylglyoxal Monohydrate	C₈H₈O₃	152.15	1075-06-5	≥95%
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	56553-60-7	≥95%
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	98.96	107-06-2	Anhydrous
Acetic Acid, Glacial	CH₃COOH	60.05	64-19-7	ACS Grade
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	HPLC Grade
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6	HPLC Grade
Hexanes	N/A	N/A	N/A	HPLC Grade
Saturated Aq. Sodium Bicarbonate	NaHCO₃	84.01	144-55-8	Reagent Grade
Brine (Saturated Aq. NaCl)	NaCl	58.44	7647-14-5	Reagent Grade
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6	Reagent Grade

Equipment

• Round-bottom flasks (100 mL and 250 mL)

• Magnetic stirrer and stir bars

• Glass funnel and filter paper

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware (beakers, graduated cylinders)

• Nitrogen or Argon gas line with manifold (optional but recommended)

Experimental Protocol: Step-by-Step Methodology

This protocol is based on a 10.0 mmol scale. Adjust quantities proportionally for different scales.

Part 1: Reaction Setup and Execution

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine N,N'-dibenzylethylenediamine (2.40 g, 10.0 mmol, 1.0 eq.) and phenylglyoxal monohydrate (1.67 g, 11.0 mmol, 1.1 eq.).

  • Scientist's Note: A slight excess of the dicarbonyl component is used to ensure the complete consumption of the more valuable diamine starting material.

• Solvent Addition: Add 100 mL of anhydrous 1,2-dichloroethane (DCE) to the flask.

• Catalyst Addition: Add glacial acetic acid (0.11 mL, 2.0 mmol, 0.2 eq.).

  • Scientist's Note: Acetic acid acts as a crucial catalyst, protonating the carbonyl oxygen to make it more electrophilic and facilitating the formation of the iminium ion intermediates required for the cyclization and reduction steps.[3]

• Initial Stirring: Stir the resulting solution at room temperature for 30-60 minutes. This allows for the initial equilibrium between the amines and carbonyls to be established.

• Addition of Reducing Agent: To the stirring solution, add sodium triacetoxyborohydride (STAB) (3.18 g, 15.0 mmol, 1.5 eq.) portion-wise over 15-20 minutes.

  • Causality Check: This reagent is water-sensitive and will react with any moisture present.[5][6] Adding it in portions helps to control the reaction rate, minimize any potential exotherm, and manage the evolution of hydrogen gas that can occur if the reagent comes into contact with adventitious water or the acetic acid catalyst.[7]

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight (16-24 hours). Monitor the reaction's progress by Thin Layer Chromatography (TLC).

  • Self-Validation: Use a 20% ethyl acetate/hexanes eluent system. The product should have a distinct Rf value compared to the starting materials. The disappearance of the N,N'-dibenzylethylenediamine spot is a key indicator of reaction completion.

Part 2: Workup and Purification

• Quenching: Carefully and slowly pour the reaction mixture into a beaker containing 100 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stir vigorously until gas evolution ceases.

  • Scientist's Note: This step neutralizes the acetic acid catalyst and quenches any unreacted sodium triacetoxyborohydride. The basic conditions also ensure the product is in its free-base form, maximizing its solubility in the organic solvent.[4]

• Extraction: Transfer the mixture to a 250 mL separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with 30 mL portions of dichloromethane (DCM).[8]

• Washing: Combine all organic layers and wash them once with 50 mL of brine (saturated aqueous NaCl).

  • Causality Check: The brine wash helps to remove residual water and inorganic salts from the organic phase, which is essential for effective drying.

• Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil or semi-solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel.

  • Protocol: Use a gradient eluent system, starting with 100% hexanes and gradually increasing the polarity to 10-20% ethyl acetate in hexanes. Collect fractions and analyze by TLC to isolate the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to afford Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- as a purified solid or viscous oil. Determine the final yield and characterize the product.

Part 3: Characterization

The identity and purity of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).[9] The spectral data should be consistent with the proposed structure of 2-phenyl-1,4-dibenzylpiperazine.

Visualization of the Experimental Workflow

The following diagram outlines the logical flow of the synthesis protocol.

Caption: Workflow for the synthesis of 2-phenyl-1,4-bis(phenylmethyl)piperazine.

Critical Safety and Handling Protocols

Adherence to strict safety protocols is mandatory when performing this synthesis. All operations should be conducted in a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a flame-retardant lab coat, chemical safety goggles, and nitrile gloves.[5][6]

• Phenylglyoxal Monohydrate : Harmful if swallowed and causes skin and serious eye irritation.[10][11] Avoid creating dust. In case of contact, immediately flush skin or eyes with copious amounts of water for at least 15 minutes and seek medical attention.[10][12]

• Sodium Triacetoxyborohydride (STAB) : This reagent is water-reactive and releases flammable hydrogen gas upon contact with moisture or protic solvents.[5] It must be stored in a tightly-closed container in a cool, dry place away from incompatible substances like strong acids and water.[6][13] Handle under an inert atmosphere (e.g., nitrogen or argon) whenever possible.[6] In case of a spill, cover with a dry, inert material such as sand or vermiculite; DO NOT USE WATER .[5]

• 1,2-Dichloroethane (DCE) & Dichloromethane (DCM) : These are volatile chlorinated solvents and are suspected carcinogens. All handling must occur within a certified chemical fume hood to avoid inhalation of vapors.[14]

References

• AK Scientific, Inc. (n.d.). Sodium triacetoxyborohydride Safety Data Sheet.
• Benchchem (2025). Essential Safety and Logistics for Handling Sodium Triacetoxyborohydride.
• lifechem pharma (2024, August 28). Safety And Handling Guidelines For Sodium Triacetoxyborohydride.
• Thermo Fisher Scientific (2011, December 15). Phenylglyoxal monohydrate - SAFETY DATA SHEET.
• Apollo Scientific (2023, March 12). Phenylglyoxal monohydrate Safety Data Sheet.
• Santa Cruz Biotechnology (n.d.). Phenylglyoxal monohydrate Safety Data Sheet.
• KISHIDA CHEMICAL CO., LTD. (2024, June 28). Sodium triacetoxyborohydride Safety Data Sheet.
• Loba Chemie (2017, June 6). SODIUM TRIACETOXY BOROHYDRIDE FOR SYNTHESIS MSDS.
• Fisher Scientific (2023, September 22). SAFETY DATA SHEET - Phenylglyoxal monohydrate.
• Fisher Scientific (2011, December 15). SAFETY DATA SHEET - Phenylglyoxal monohydrate.
• Kong, X., Liu, X., Zhou, E., & Zhang, J. (2012). An Efficient Process for the Synthesis of N,N′-Diphenylpiperazine and its Formylation.
• Kumar, A., et al. (2023). Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. Journal of Population Therapeutics and Clinical Pharmacology, 30(19), 1149-1160.
• Sivasankaran, K., & Kumar, V. (2011). Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. Asian Journal of Chemistry, 23(1), 213-216.
• Sigma-Aldrich. (n.d.). N-Benzylethylenediamine.
• Beshore, D. C., & Dinsmore, C. J. (2002). Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)
• Iovine, V., et al. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules, 29(1), 107.
• Fettinger, J. C., et al. (2012). Synthesis and Crystal Structures of N,N′-Disubstituted Piperazines. Journal of Chemical Crystallography, 42, 1045–1050.
• Das, P., & Deka, D. C. (2020). Synthesis and characterization of a series of phenyl piperazine based ligands. Journal of Physics: Conference Series, 1531, 012106.
• Das, P., & Deka, D. C. (2020). Synthesis and characterization of a series of phenyl piperazine based ligands. Semantic Scholar.
• Ünver, Y., et al. (2024). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. RSC Advances, 14, 466-485.
• Organic Syntheses. (n.d.). Phenylglyoxal.
• European Monitoring Centre for Drugs and Drug Addiction (EMCDDA). (2018). BZP/piperazines drug profile.
• Sun, H., et al. (2023). Synthesis of Primary Amines via Reductive Amination of Aldehydes and Ketones Over a Ni‐Doped MFM‐300(Cr) Catalyst. Advanced Science, 12(1), e2308892.
• ResearchGate. (n.d.). Intramolecular reductive amination for the preparation of piperazines.
• Organic Syntheses. (n.d.). 1-benzylpiperazine.
• Google Patents. (n.d.). US2773098A - Preparation of n, n'-dibenzylethylenediamine.
• Benchchem. (n.d.). Application Notes and Protocols: N-Alkylation of Benzyl Piperazine-1-Carboxylate.
• Benchchem. (n.d.). Identifying and minimizing byproducts in phenylpiperazine synthesis.
• Pan, J., Tao, L., Xin, Y., & Yao, B. (2001). Synthesis of N-phenyl piperazine. Chinese Journal of Modern Applied Pharmacy, 5, 372-374.
• Mach, R. H., et al. (2010). Design, Synthesis, and Structure−Affinity Relationships of Regioisomeric N-Benzyl Alkyl Ether Piperazine Derivatives as σ-1 Receptor Ligands. Journal of Medicinal Chemistry, 53(16), 6149–6161.
• Abdelgawad, M. A., et al. (2016). Synthesis of phenylpiperazine derivatives of 1,4-benzodioxan as selective COX-2 inhibitors and anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters, 26(21), 5227-5231.
• Benchchem. (n.d.). Technical Support Center: Synthesis of N-benzyl-1-phenylethylamine.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lifechempharma.com [lifechempharma.com]
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• 12. datasheets.scbt.com [datasheets.scbt.com]
• 13. aksci.com [aksci.com]
• 14. fishersci.com [fishersci.com]

Application Note: In Vitro Assay Preparation Guidelines for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Introduction & Pharmacological Context

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (CAS: 5368-34-3), commonly referred to as 1,4-dibenzyl-2-phenylpiperazine, is a highly lipophilic, synthetically versatile heterocyclic compound[1]. The core unsubstituted 2-phenylpiperazine scaffold is widely recognized as a "privileged structure" in medicinal chemistry. It frequently serves as the primary pharmacophore for central nervous system (CNS) agents targeting serotonin (5-HT), dopamine (DA), and neurokinin-1 (NK1) receptors[2].

While often utilized as a protected intermediate in the synthesis of CNS therapeutics[2], the fully substituted N,N'-dibenzyl derivative holds specific value in preclinical in vitro assays. It serves as a structural tool compound for probing the steric tolerance of G-Protein Coupled Receptor (GPCR) orthosteric binding pockets, and acts as a robust reference substrate in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling—specifically for tracking Cytochrome P450 (CYP450)-mediated N-debenzylation metabolic pathways.

Physicochemical Properties & Formulation Strategy

The presence of three aromatic rings (one phenyl, two benzyls) imparts significant lipophilicity to the molecule, drastically reducing its aqueous solubility. Proper formulation is critical to prevent compound precipitation, which can lead to false negatives or erratic readouts in biological assays.

Table 1: Physicochemical Properties & Formulation Parameters

Parameter	Value / Guideline	Experimental Implication & Causality
Molecular Weight	342.48 g/mol	Requires precise microbalance weighing for accurate molar stock creation.
LogP (Estimated)	> 4.5	Highly lipophilic; prone to non-specific binding to polystyrene plastics.
Primary Solvent	100% DMSO (Anhydrous)	Maximum recommended stock concentration is 10 mM to ensure complete solvation.
Aqueous Limit	< 0.1% DMSO final	Exceeding 0.1% DMSO in cell-based assays causes membrane fluidization and cytotoxicity.

Causality in Formulation: To mitigate non-specific binding to assay plates (a common issue for high-LogP compounds), it is strictly recommended to use low-binding polypropylene plates. If the specific receptor biology permits, the addition of 0.01% CHAPS or Tween-20 to the aqueous assay buffer can prevent the compound from crashing out of solution during serial dilutions.

Experimental Protocols

Protocol A: GPCR Target Engagement Assay (5-HT / Dopamine)

Rationale: This protocol evaluates the binding affinity of the dibenzylated piperazine to GPCRs. The bulky benzyl groups test the spatial limits of the receptor's binding pocket, determining if the target can accommodate large N-substituents.

Self-Validating System: This assay incorporates a known high-affinity competitor (e.g., Ketanserin for 5-HT2A receptors) to establish a positive control baseline. The assay is only considered valid if the control yields a Z'-factor > 0.5, ensuring the dynamic range is robust before testing the target compound.

Step-by-Step Methodology :

• Stock Preparation : Dissolve 1,4-dibenzyl-2-phenylpiperazine in anhydrous DMSO to a 10 mM stock. Sonicate for 5 minutes at room temperature to ensure complete dissolution.

• Serial Dilution : Prepare a 10-point concentration-response curve (10 µM down to 0.3 nM) in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4). Keep the final DMSO concentration constant at 0.1% across all wells to prevent solvent gradients from skewing data.

• Membrane Preparation : Thaw CHO-K1 cell membranes expressing the target GPCR on ice. Homogenize briefly with a Dounce homogenizer to ensure a uniform suspension.

• Incubation : Combine 50 µL of compound dilution, 50 µL of radioligand (e.g.,[3H]-Ketanserin), and 100 µL of membrane suspension in a 96-well plate. Incubate at 27°C for 60 minutes to reach equilibrium.

• Filtration & Reading : Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.3% polyethylenimine to reduce non-specific binding of the lipophilic ligand). Wash three times with ice-cold buffer. Dry the filters, add scintillation cocktail, and quantify bound radioactivity.

GPCR target engagement and signal transduction modulated by piperazine scaffolds.

Protocol B: In Vitro Microsomal Stability (N-Debenzylation Tracking)

Rationale: The N-benzyl groups of 1,4-dibenzyl-2-phenylpiperazine are highly susceptible to oxidative cleavage by hepatic Cytochrome P450 enzymes (primarily CYP3A4). This assay uses the compound as a reference substrate to validate the metabolic competency of liver microsomes and track N-dealkylation kinetics.

Self-Validating System: A minus-NADPH control is run in parallel to differentiate true enzymatic metabolism from chemical instability or non-specific protein binding. Verapamil is utilized as a parallel positive control to confirm CYP3A4 activity.

Step-by-Step Methodology :

• Master Mix : Prepare a 1 µM solution of 1,4-dibenzyl-2-phenylpiperazine in 100 mM potassium phosphate buffer (pH 7.4) containing 0.5 mg/mL human liver microsomes (HLM).

• Pre-Incubation : Incubate the mixture at 37°C for 5 minutes in a shaking water bath to equilibrate the temperature.

• Reaction Initiation : Add NADPH (final concentration 1 mM) to initiate the metabolic reaction.

• Time-Course Sampling : At predefined intervals (0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots from the reaction mixture.

• Quenching : Immediately transfer each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide). Causality: The cold organic solvent instantly denatures the CYP enzymes, halting metabolism, while simultaneously precipitating microsomal proteins to protect the LC-MS/MS column.

• Analysis : Centrifuge the quenched samples at 4,000 x g for 15 minutes. Analyze the supernatant via LC-MS/MS, tracking the disappearance of the parent mass (m/z 343.2 [M+H]+) and the appearance of the mono-debenzylated and fully debenzylated (2-phenylpiperazine) metabolites.

Step-by-step in vitro microsomal stability workflow for N-debenzylation tracking.

References

• [1] ELECTRONIC SUPPLEMENTARY INFORMATION Iridium catalysed synthesis of piperazines from diols. The Royal Society of Chemistry (RSC).1

• Piperazines - Privileged Structures. Sigma-Aldrich.

• [2] Synthesis of the NK1 Receptor Antagonist GW597599. Part 1: Development of a Scalable Route to a Key Chirally Pure Arylpiperazine. ACS Publications. 2

Sources

• 1. rsc.org [rsc.org]
• 2. pubs.acs.org [pubs.acs.org]

Advanced NMR Characterization Protocol for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Introduction & Analytical Rationale

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly referred to as 1,4-dibenzyl-2-phenylpiperazine, CAS 5368-34-3) is a highly versatile heterocyclic scaffold. Substituted piperazines are ubiquitous in modern drug development, frequently acting as rigid linkers, pharmacokinetic modulators, and core pharmacophores in CNS-active agents, antivirals, and anticancer therapeutics () [1].

From an analytical standpoint, the structural elucidation of this specific compound via Nuclear Magnetic Resonance (NMR) spectroscopy presents a fascinating challenge. The presence of a chiral center at the C2 position breaks the symmetry of the piperazine ring. This asymmetry propagates through the molecule, inducing significant diastereotopic effects—particularly on the adjacent N1-benzyl group. As a Senior Application Scientist, I have designed this protocol not just to list acquisition parameters, but to provide a mechanistic understanding of why the molecule behaves this way in a magnetic field, ensuring that your analytical workflow serves as a robust, self-validating system.

Experimental Workflow

The following workflow outlines the critical path from sample preparation to structural validation.

Figure 1: NMR workflow for 1,4-dibenzyl-2-phenylpiperazine characterization.

Step-by-Step Methodology: A Self-Validating System

To ensure absolute trustworthiness in your structural assignment, the experimental protocol must be executed with precision. Every step is designed with causality in mind.

Step 1: Sample Preparation

• Procedure : Dissolve 15–20 mg (for 1 H NMR) or 40–50 mg (for 13 C NMR) of the purified compound in 0.6 mL of deuterated chloroform (CDCl 3​ ) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality : CDCl 3​ is selected because it provides a non-polar, non-exchanging environment that preserves the native conformational state of the piperazine ring. TMS acts as an internal standard (0.00 ppm) to prevent chemical shift drift, which is critical when analyzing the subtle multiplet splitting of the piperazine core.

Step 2: Instrument Calibration & Tuning

• Procedure : Insert the sample into a spectrometer operating at a minimum of 300 MHz for 1 H (75 MHz for 13 C). Lock the magnetic field to the deuterium frequency of CDCl 3​ and shim the magnet (Z1-Z4) until the solvent peak FWHM (Full Width at Half Maximum) is < 1.0 Hz.

• Causality : Poor shimming will artificially broaden the complex axial-equatorial couplings of the piperazine ring (H3, H5, H6), making it impossible to extract accurate J -coupling constants.

Step 3: Data Acquisition

• 1 H NMR : Use a standard 30° pulse sequence (zg30). Acquire 16–32 scans with a relaxation delay (D1) of 1.5 seconds.

• 13 C NMR : Use a proton-decoupled pulse sequence (zgpg30). Acquire 512–1024 scans with a D1 of 2.0 seconds to ensure full relaxation of the quaternary aromatic carbons ( Cipso​ ).

Step 4: Data Processing & Validation

• Procedure : Apply an exponential window function (Line Broadening, LB = 0.3 Hz for 1 H; 1.0 Hz for 13 C) prior to Fourier Transformation. Perform manual phase and baseline correction.

• Self-Validating Check : The total proton integration must equal exactly 26 . The 1 H spectrum must show exactly 15 aromatic protons. If the integration of the aromatic region relative to the aliphatic region deviates from the strict 15:11 ratio , this definitively indicates either co-eluting aromatic impurities (e.g., residual toluene from synthesis) or incomplete benzylation.

Data Presentation & Mechanistic Interpretation

The following tables summarize the empirical NMR data synthesized from authoritative peer-reviewed literature on iridium-catalyzed piperazine synthesis () [2].

Table 1: 1 H NMR Assignments (300 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Multiplicity	J -Coupling (Hz)	Integration	Assignment	Mechanistic Rationale & Causality
7.45 – 7.10	Multiplet (m)	-	15H	Ar-H	Overlapping signals from the three distinct phenyl rings (one at C2, two benzyl groups).
3.71	Doublet (d)	Jgem​ = 13.4	1H	Ph-CHH'-N (N1-benzyl)	Diagnostic Marker : The C2 chiral center creates a highly asymmetric magnetic environment, making the adjacent N1-benzyl protons strongly diastereotopic. This proton represents one half of the AB system.
3.43	Singlet (s)	-	2H	Ph-CH 2​ -N (N4-benzyl)	The N4-benzyl group is spatially distant from the C2 stereocenter. It experiences pseudo-symmetry and rapid bond rotation, averaging the signal into a sharp singlet.
3.36	Doublet of doublets (dd)	Jax−eq​ = 3.0, Jax−ax​ = 10.3	1H	H2 (Piperazine ring)	Highly deshielded by the adjacent phenyl group and N1 atom. The coupling constants perfectly reflect standard axial-equatorial and trans-diaxial interactions with the adjacent H3 protons.
2.85 – 2.67	Multiplet (m)	-	4H	Ph-CHH'-N, H3 eq​ , H5, H6	A complex multiplet containing the second half of the N1-benzyl AB system and the equatorial piperazine protons.
2.25 – 2.05	Multiplet (m)	-	3H	H3 ax​ , H5', H6'	The highly shielded axial protons of the piperazine ring.

Table 2: 13 C NMR Assignments (75 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)	Assignment	Mechanistic Rationale & Causality
142.3, 139.2, 138.0	3 × Cipso​	Quaternary aromatic carbons for the three distinct phenyl rings.
129.3 – 126.8	Ar-C	Multiple overlapping aromatic methine carbons (ortho, meta, para).
67.4	C2	The most deshielded aliphatic carbon due to dual electron-withdrawing α -effects from the N1 atom and the C2-phenyl ring.
63.1, 59.1	N-CH 2​ -Ph	Benzyl carbons. The distinct chemical shifts confirm the asymmetric environments of the N1 and N4 positions.
62.1, 53.3	C4, C5	Piperazine ring carbons.
51.9	C3	Piperazine ring carbon adjacent to the C2 stereocenter.

Troubleshooting & Quality Control

Even with pristine technique, piperazine derivatives can present spectral anomalies due to their inherent molecular dynamics.

• Symptom : Broadening or "smearing" of the benzyl or piperazine aliphatic signals at room temperature.

• Causality : Piperazine rings undergo conformational exchange (chair-to-chair ring flipping) and nitrogen inversion. If this exchange occurs at an intermediate rate on the NMR timescale at 298 K, signals will broaden.

• Resolution : Implement Variable Temperature (VT) NMR .

  • Cooling the sample (e.g., to 253 K) slows the exchange, sharpening the peaks and resolving the distinct ground-state conformers.

  • Heating the sample (e.g., to 333 K) accelerates the exchange, averaging the signals into sharp, time-averaged peaks.

References

• Title : 2-Phenylpiperazine - Downstream Products & Chemical Synthesis Applications. Source : LookChem Chemical Database. URL :[Link]

• Title : Iridium-Catalyzed Condensation of Amines and Vicinal Diols to Substituted Piperazines. Source : Lorentz-Petersen, L. L. R., Nordstrom, L. U., & Madsen, R. European Journal of Organic Chemistry, 2012(34), 6752-6759. URL :[Link]

Application Note &amp; Protocols: Advanced Formulation Strategies for the Delivery of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Abstract

This guide provides a comprehensive overview of advanced formulation techniques for enhancing the delivery of poorly soluble, lipophilic active pharmaceutical ingredients (APIs), using Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- as a model compound. Due to its large molecular weight and highly lipophilic nature, this molecule is expected to exhibit poor aqueous solubility, classifying it as a Biopharmaceutics Classification System (BCS) Class II or IV compound and presenting significant challenges to achieving adequate bioavailability.[1][2] This document details strategic approaches, from initial physicochemical characterization to the development and evaluation of three key formulation platforms: lipid-based drug delivery systems (LBDDS), amorphous solid dispersions (ASDs), and drug nanocrystals. Each section includes the scientific rationale behind the methodology, detailed, step-by-step laboratory protocols, and methods for characterization, designed for researchers, scientists, and drug development professionals.

Introduction: The Challenge of Poor Solubility

A significant percentage of new chemical entities, estimated to be over 40-70%, are characterized by poor aqueous solubility.[1][2][3] This property is a primary determinant of a drug's dissolution rate in gastrointestinal fluids, which is a prerequisite for its absorption and, ultimately, its therapeutic efficacy.[1]

The model compound, Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-, possesses structural features—multiple aromatic rings and a large, non-polar architecture—that are predictive of high lipophilicity and consequently, very low water solubility. A structurally related compound, 1,4-Bis[(4-chlorophenyl)phenylmethyl]piperazine, has a calculated LogP of 7.7 and a molecular weight of 487.5 g/mol , reinforcing this assessment.[4] Such compounds often exhibit dissolution rate-limited absorption, leading to low and variable bioavailability.

This application note serves as a practical guide to systematically address this challenge. It outlines proven formulation strategies that modify the physicochemical properties of the API to enhance its interaction with aqueous media, thereby improving its potential for clinical success. The selection of an appropriate strategy is contingent upon a thorough understanding of the API's fundamental properties.

Foundational Step: Pre-formulation & Physicochemical Characterization

A successful formulation is built upon a comprehensive understanding of the API. Pre-formulation studies provide the critical data necessary to guide the selection of an appropriate and effective delivery strategy.[3]

Workflow for Pre-formulation Assessment

Caption: Spontaneous emulsification of SEDDS in the GI tract.

Protocol 3.1: Development of a SEDDS Formulation

Objective: To screen excipients and construct a pseudo-ternary phase diagram to identify an optimal, stable SEDDS formulation.

Procedure:

• Excipient Screening: Based on the solubility data from Protocol 2.1, select one oil, one surfactant, and one co-surfactant that show the highest solubilizing capacity for the API.

• Construct Pseudo-Ternary Phase Diagram: a. Prepare various mixtures of the selected oil, surfactant, and co-surfactant. Typically, the surfactant and co-surfactant are mixed at different ratios (Km ratios, e.g., 1:1, 2:1, 3:1). b. For each Km ratio, mix the oil and the surfactant/co-surfactant mixture at varying weight ratios (e.g., from 9:1 to 1:9). c. To assess self-emulsification, take a small amount (e.g., 100 mg) of each mixture and add it to a larger volume (e.g., 100 mL) of purified water in a beaker with gentle magnetic stirring. d. Visually assess the resulting dispersion. Grade it based on speed of emulsification, clarity, and stability (absence of phase separation or precipitation). [5][6] e. Plot the results on a ternary phase diagram, outlining the region that forms a stable and clear microemulsion.

• Drug Loading & Optimization: a. Select a promising formulation from the microemulsion region of the phase diagram. b. Prepare this blank formulation and determine the maximum amount of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- that can be dissolved in it without precipitation. c. The final formulation is the API-loaded pre-concentrate.

Protocol 3.2: Characterization of the Optimized SEDDS

Objective: To evaluate the physical characteristics of the emulsion formed by the API-loaded SEDDS.

Methods:

• Droplet Size and Polydispersity Index (PDI): Dilute the SEDDS pre-concentrate in water and measure the globule size and PDI using Dynamic Light Scattering (DLS). A smaller droplet size (<200 nm) and low PDI (<0.3) are generally desirable.

• Zeta Potential: Measure the surface charge of the droplets. A higher absolute value typically indicates better colloidal stability.

• Robustness to Dilution: Dilute the SEDDS pre-concentrate at various levels (e.g., 1:100, 1:500, 1:1000) in different media (water, pH 1.2 HCl, pH 6.8 buffer) and check for any signs of drug precipitation or phase separation over time. [6]* Cloud Point Measurement: For non-ionic surfactants, determine the temperature at which the emulsion becomes cloudy. This is important for stability, as phase separation can occur above this temperature. [7] Quantitative Data Summary (Example):

  Formulation ID	Oil:Surfactant:Co-surfactant Ratio	Drug Load (mg/g)	Droplet Size (nm)	PDI	Zeta Potential (mV)
  SEDDS-F1	40:40:20	50	150.2	0.21	-15.8
  SEDDS-F2	30:50:20	50	85.5	0.15	-18.2

  | SEDDS-F3 | 20:60:20 | 50 | 42.1 | 0.11 | -22.5 |

Formulation Strategy II: Amorphous Solid Dispersions (ASDs)

ASDs are a powerful strategy for enhancing the solubility of BCS Class II drugs. [8][9]The technique involves dispersing the API at a molecular level within a hydrophilic polymer matrix in an amorphous (non-crystalline) state. [8][10]This high-energy state bypasses the crystal lattice energy required for dissolution, leading to significantly increased aqueous solubility and dissolution rates. Spray drying is a premier, scalable technology for producing ASDs. [10][11]

Workflow for ASD Development via Spray Drying

Caption: A systematic workflow for developing amorphous solid dispersions.

Protocol 4.1: Preparation of ASDs by Spray Drying

Objective: To produce a stable amorphous solid dispersion of the API and a selected polymer.

Materials:

• Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

• Polymer (e.g., HPMCAS-LF, Soluplus®, PVP VA64)

• Volatile organic solvent (e.g., acetone, methanol, dichloromethane, or a mixture)

• Laboratory-scale spray dryer

Procedure:

• Solvent and Polymer Selection: Choose a volatile solvent system in which both the API and the selected polymer are fully soluble. The polymer should be chosen for its ability to stabilize the amorphous API and prevent recrystallization.

• Feed Solution Preparation: a. Dissolve the polymer completely in the chosen solvent. b. Add the API at the desired drug loading (e.g., 10%, 25%, 40% w/w) and stir until fully dissolved. The total solid content in the solution is typically low (e.g., 2-10% w/v).

• Spray Drying Process: a. Set the spray dryer parameters. These are highly instrument-dependent but key parameters include:

  • Inlet Temperature: High enough to evaporate the solvent but low enough to not degrade the API or polymer.
  • Atomization Gas Flow: Controls droplet size.
  • Feed Pump Rate: Controls the residence time in the drying chamber.
  • Aspirator/Drying Gas Flow: Removes the evaporated solvent. b. Prime the system by pumping pure solvent through the nozzle. c. Switch to the feed solution and begin the spray drying process. d. The solvent rapidly evaporates from the atomized droplets, leaving behind solid particles of the API dispersed in the polymer matrix.

• Product Collection: Collect the dried powder from the cyclone and/or collection vessel.

Scientist's Note: A Design of Experiments (DoE) approach is highly recommended to optimize the spray drying process parameters to achieve high yield and desired particle characteristics. [12]

Protocol 4.2: Characterization of ASDs

Objective: To confirm the amorphous nature of the API within the dispersion and evaluate its performance.

Methods:

• XRPD and DSC: As described in Protocol 2.2. The absence of crystalline peaks in the XRPD pattern and a single glass transition temperature (T₉) in the DSC thermogram (ideally between the T₉ of the pure components) confirms the formation of a homogeneous amorphous dispersion.

• Particle Morphology: Use Scanning Electron Microscopy (SEM) to visualize the size and shape of the spray-dried particles.

• In Vitro Dissolution: Perform dissolution testing (see Section 6) to compare the release profile of the ASD to the pure crystalline API. A significant increase in dissolution rate and extent is the primary indicator of success.

Formulation Strategy III: Nanoparticle-Based Formulations (Nanonization)

Reducing the particle size of a drug to the nanometer range dramatically increases its surface-area-to-volume ratio. [13][14]According to the Noyes-Whitney equation, this increased surface area leads to a proportional increase in the dissolution rate, which can significantly improve bioavailability. [1]Drug nanocrystals are particles composed of 100% pure drug, stabilized by a thin layer of a surfactant or polymer to prevent aggregation. [14] Key Nanonization Approaches:

• Top-Down Methods: Involve breaking down larger drug particles, with wet media milling being the most common technique. [15][16]* Bottom-Up Methods: Involve precipitating the drug from a solution under controlled conditions to form nanoparticles. [16][17]

Protocol 5.1: Preparation of Nanocrystals by Wet Media Milling

Objective: To produce a stable nanosuspension of the API using a top-down mechanical attrition process.

Materials:

• API (micronized, if possible, to start)

• Stabilizer solution (e.g., Poloxamer 188 or Tween® 80 in purified water)

• Milling media (e.g., yttrium-stabilized zirconium oxide beads, 0.1-0.5 mm diameter)

• High-energy bead mill or planetary mill

Procedure:

• Prepare a pre-suspension by dispersing the API in the stabilizer solution.

• Add the milling media to the milling chamber. The volume of beads is typically around 50-70% of the chamber volume.

• Add the pre-suspension to the chamber.

• Begin the milling process at a set speed and temperature (cooling is often required).

• Milling time can range from a few hours to days. Withdraw samples periodically to measure particle size until the desired size is reached and a plateau is observed.

• Separate the final nanosuspension from the milling media.

Protocol 5.2: Preparation of Nanocrystals by Precipitation

Objective: To produce a nanosuspension using a bottom-up, anti-solvent precipitation method. [18] Materials:

• API

• A water-miscible organic solvent in which the API is soluble (e.g., DMSO, acetone).

• An aqueous anti-solvent (e.g., purified water) containing a stabilizer (e.g., HPMC, Poloxamer 188).

Procedure:

• Dissolve the API in the organic solvent to create a concentrated drug solution.

• Prepare the anti-solvent solution containing the dissolved stabilizer.

• Under high-speed homogenization or stirring, inject the drug solution rapidly into the anti-solvent solution.

• The rapid change in solvent environment causes the drug to precipitate out as nanoparticles. The stabilizer adsorbs onto the surface of the newly formed crystals, preventing their growth and aggregation. [18]5. The organic solvent may need to be removed via dialysis or evaporation. [19]

Protocol 5.3: Characterization of Nanocrystals

Objective: To fully characterize the physical properties of the prepared nanosuspension.

Methods:

• Particle Size, PDI, and Zeta Potential: Use DLS as described in Protocol 3.2.

• Crystallinity: Confirm that the nanonization process has not altered the crystalline state of the drug using XRPD and DSC.

• Morphology: Use Transmission Electron Microscopy (TEM) or SEM to visualize the nanocrystals. [20]* Assay and Purity: Ensure the process did not cause chemical degradation of the API using HPLC.

Performance Evaluation: In Vitro Drug Release

The ultimate goal of any formulation strategy is to improve the rate and extent of drug release in a physiologically relevant medium. A standardized dissolution test is the primary method for evaluating and comparing the performance of different formulations. [21][22]

Protocol 6.1: Comparative Dissolution Testing

Objective: To compare the dissolution profiles of the pure API against the developed SEDDS, ASD, and nanocrystal formulations.

Apparatus: USP Apparatus 2 (Paddle Method)

Materials:

• Dissolution medium (e.g., 900 mL of pH 6.8 phosphate buffer with 0.5% SLS to maintain sink conditions)

• Dissolution testing station set to 37°C ± 0.5°C

• Paddle speed: 75 RPM

• Samples:

  • Pure API powder

  • API-loaded SEDDS pre-concentrate

  • API-loaded ASD powder

  • API nanosuspension (or a dried powder form of it)

  • Note: The amount of each formulation added should be equivalent to the same total dose of the API.

Procedure:

• Allow the dissolution medium to equilibrate to 37°C in the dissolution vessels.

• Introduce the samples into their respective vessels and start the paddle rotation simultaneously.

• At predetermined time points (e.g., 5, 10, 15, 30, 45, 60, 90, 120 minutes), withdraw a sample aliquot from each vessel.

• Immediately filter the samples through a suitable syringe filter.

• Analyze the filtrate for API concentration using a validated HPLC method.

• Plot the cumulative percentage of drug dissolved versus time for each formulation.

Expected Outcome: The advanced formulations (SEDDS, ASD, Nanocrystals) are expected to show a dramatically faster and more complete dissolution profile compared to the pure, unprocessed API.

Conclusion

The formulation of poorly water-soluble compounds like Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- requires a rational, science-driven approach. The strategies outlined in this document—Lipid-Based Drug Delivery Systems, Amorphous Solid Dispersions, and Nanonization—represent powerful and commercially viable platforms for overcoming the challenges of poor solubility. A thorough pre-formulation characterization is essential for selecting the most promising path forward. Each strategy offers distinct advantages, and the optimal choice will depend on the specific API properties, the desired dosage form, and the therapeutic application. The detailed protocols and characterization methods provided herein serve as a robust starting point for researchers to successfully advance these challenging molecules through the development pipeline.

References

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• Vertex AI Search. Formulation Tactics for the Delivery of Poorly Soluble Drugs.

• National Center for Biotechnology Information. A Novel Protocol Using Small-Scale Spray-Drying for the Efficient Screening of Solid Dispersions in Early Drug Development and Formulation, as a Straight Pathway from Screening to Manufacturing Stages. [Link]

• National Center for Biotechnology Information. Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach. [Link]

• National Center for Biotechnology Information. Nanocarrier Drug Delivery Systems: Characterization, Limitations, Future Perspectives and Implementation of Artificial Intelligence. [Link]

• ResearchGate. A comprehensive review of drug nanocrystals: its formulation methods and characterization techniques. [Link]

• Research and Reviews. Characterization of Nanoparticle Drug Delivery Systems and their Properties. [Link]

• National Center for Biotechnology Information. Recent Progress of Lipid Nanoparticles-Based Lipophilic Drug Delivery: Focus on Surface Modifications. [Link]

• National Center for Biotechnology Information. Nanocrystalline Drug Delivery Systems for Natural Compounds: Progress, Challenges and Future Opportunities. [Link]

• World Pharma Today. Innovative Formulation Strategies for Poorly Soluble Drugs. [Link]

• In Vitro Release Test Methods for Drug Formulations for Parenteral Applications. [Link]

• Journal of Chemical and Pharmaceutical Research. Formulation and Evaluation of Nanoparticle-Based Systems for Enhanced Drug Solubility and Bioavailability. [Link]

• Wiley Online Library. Strategies for the formulation development of poorly soluble drugs via oral route. [Link]

• J-STAGE. Development of a Test Method for in Vitro Drug Release from Soluble and Crystal Dispersion Type Ointments. [Link]

• Asian Journal of Pharmaceutics. Co-Amorphous Solid Dispersions: A Strategy for Improving Poorly Soluble Drug Delivery using Amino Acids and Hydrophilic Carriers. [Link]

• Symmetric. Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. [Link]

• National Center for Biotechnology Information. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. [Link]

• Journal of Ravishankar University. Preparation of Amorphous Solid Dispersion of BCS Class II Drugs & Development of its Suitable Dosage Form for its Enhanced Solubility and Stability. [Link]

• Impact Factor. Lipophilic Drug Delivery Systems: Formulation and Performance. [Link]

• Walsh Medical Media. Lipid-Based Drug Delivery Systems: Enhancing Bioavailability for Improved Therapeutic Outcomes. [Link]

• National Center for Biotechnology Information. In vitro release testing method development for long-acting injectable suspensions. [Link]

• PubMed. Tailoring Release Profiles of BCS Class II Drugs Using Controlled Release Amorphous Solid Dispersion Beads with Membrane-Reservoir Design: Effect of Pore Former and Coating Levels. [Link]

• ChemRxiv. Data-driven development of an oral lipid-based nanoparticle formulation of a hydrophobic drug. [Link]

• SciSpace. Development of a small-scale spray-drying approach for amorphous solid dispersions (ASDs) screening in early drug development. [Link]

• ResearchGate. Characterization Tools for Current Drug Delivery Systems. [Link]

• PubMed. Characterization of Drug Delivery Systems by Transmission Electron Microscopy. [Link]

• PubMed. Formulation design for poorly water-soluble drugs based on biopharmaceutics classification system: basic approaches and practical applications. [Link]

• ResearchGate. Nanocrystal System: A Comprehensive Review of Method of Preparation and their Characterization, Patents and Marketed Products. [Link]

• ACS Publications. One-Step Precise Characterization of Drug Delivery Systems by PULCON Magnetic Resonance Spectroscopy. [Link]

• Google Patents.

• ACS Publications. New Method for Delivering a Hydrophobic Drug for Photodynamic Therapy Using Pure Nanocrystal Form of the Drug. [Link]

• MDPI. Aqueous Solution Spray Drying Preparations of Binary Amorphous Solid Dispersions. [Link]

• Pilotech. Spray-dried Amorphous Solid Dispersions: Process, Carrier, and Applications. [Link]

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• Stanford University. Preparing amorphous hydrophobic drug nanoparticles by nanoporous membrane extrusion. [Link]

• Google Patents.

• Raytor. Unlocking Pharmaceutical Drug Properties Through Vitro Release Tests. [Link]

• Teledyne Labs. In Vitro Release Testing (IVRT). [Link]

• ONdrugDelivery. METHODOLOGIES FOR DEVELOPING s-SEDDS. [Link]

• ACS Publications. Preparation and Evaluation of a Self-Emulsifying Drug Delivery System for Improving the Solubility and Permeability of Ticagrelor. [Link]

• IntechOpen. Self-Emulsifying Drug Delivery Systems: Easy to Prepare Multifunctional Vectors for Efficient Oral Delivery. [Link]

• National Center for Biotechnology Information. Formulation and processing of solid self-emulsifying drug delivery systems (HME S-SEDDS): A single-step manufacturing process via hot-melt extrusion technology through response surface methodology. [Link]

• PubChem. 1,4-Bis[(4-chlorophenyl)phenylmethyl]piperazine. [Link]

• precisionFDA. 1,4-BIS((4-CHLOROPHENYL)(PHENYL)METHYL)PIPERAZINE DIHYDROCHLORIDE. [Link]

• Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. [Link]

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Application Note: Handling, Safety, and Preparation Protocols for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Executive Summary

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine) is a highly lipophilic, structurally complex piperazine derivative. It serves as a critical intermediate in the synthesis of central nervous system (CNS) therapeutics and substituted 2-phenylpiperazines . This application note establishes the mechanistic rationale for its hazard profile and provides field-proven, self-validating protocols for its safe laboratory handling, stock preparation, and decontamination.

Chemical Identity & Physicochemical Profiling

Before handling any novel or complex piperazine derivative, it is essential to profile its physicochemical properties, as these dictate both its reactivity and its biological permeation kinetics.

Property	Value / Description
Chemical Name	Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-
Common Synonym	1,4-dibenzyl-2-phenylpiperazine
CAS Registry Number	5368-34-3
Molecular Formula	C24H26N2
Molecular Weight	342.48 g/mol
Structural Features	Piperazine core; C2-phenyl substitution; N1, N4-dibenzyl substitution
Physical State	Solid (Crystalline Powder)
Solubility Profile	High in organic solvents (DMSO, DCM, EtOAc); Insoluble in water

Mechanistic Toxicology & Hazard Assessment

Understanding the causality behind a chemical's toxicity is paramount for designing robust safety systems. Unsubstituted piperazines are well-documented respiratory and dermal sensitizers, capable of causing severe mucosal irritation and chemical burns due to the basicity of their secondary amines .

However, 1,4-dibenzyl-2-phenylpiperazine presents a modified hazard profile:

• Enhanced Dermal Penetration: The addition of two benzyl groups and a phenyl ring significantly increases the molecule's partition coefficient (LogP). This extreme lipophilicity allows the compound to bypass the aqueous barrier of the stratum corneum much more efficiently than standard piperazine salts.

• Receptor Interaction: If systemic absorption occurs, piperazine derivatives can act as GABA receptor agonists, potentially leading to neurotoxic effects such as tremors or ataxia .

• Synergistic Solvent Hazards: When dissolved in penetration-enhancing solvents like Dimethyl Sulfoxide (DMSO), the dermal toxicity risk increases exponentially. The solvent acts as a carrier, dragging the lipophilic free base directly into the bloodstream.

Laboratory Handling & Safety Protocols

To mitigate the risks outlined above, handling must follow a strict hierarchy of controls.

A. Engineering Controls

• Containment: All dry powder handling must occur within a chemical fume hood with a minimum face velocity of 100 feet per minute (fpm).

• Static Mitigation: Use an anti-static bar or zero-ion gun inside the hood. Causality: Fine lipophilic powders are prone to static cling and aerosolization. Eliminating static prevents the powder from adhering to gloves and migrating outside the containment zone.

B. Personal Protective Equipment (PPE)

• Hand Protection: Standard 4-mil latex or nitrile gloves are insufficient for prolonged contact with dibenzyl-piperazine solutions. Use double-gloved nitrile (minimum 8-mil total thickness) or specialized barrier gloves (e.g., Silver Shield) when handling DMSO/DCM stock solutions. Causality: The lipophilic nature of the compound accelerates permeation through standard elastomers.

• Respiratory Protection: If handling outside of a fume hood (strictly during emergency spill response), an N95 or P100 particulate respirator is mandatory to prevent inhalation sensitization .

Experimental Protocol: Standardized Stock Solution Preparation

This self-validating protocol ensures both the chemical integrity of the stock solution and the safety of the operator.

Step 1: Gravimetric Preparation

• Tare an amber glass vial on an analytical balance located within a draft-shielded enclosure.

• Carefully weigh 34.25 mg (0.1 mmol) of 1,4-dibenzyl-2-phenylpiperazine.

• Validation: Ensure the balance returns to zero after removing the vial, confirming no microscopic powder was spilled on the weigh pan.

Step 2: Dissolution & Homogenization

• Transfer the sealed vial to the fume hood.

• Add 1.0 mL of anhydrous Dimethyl Sulfoxide (DMSO) or Dichloromethane (DCM) to achieve a 100 mM master stock.

• Vortex for 30 seconds. Causality: The dibenzyl groups ensure rapid dissolution in organic solvents; prolonged sonication is unnecessary and could generate unwanted heat, potentially degrading the compound.

Step 3: Clarification & Sterilization

• Draw the solution into a glass syringe (avoid plastic syringes if using DCM to prevent polymer leaching).

• Pass the solution through a 0.22 µm PTFE syringe filter into a fresh amber vial. Causality: PTFE is chemically inert and will not bind the lipophilic piperazine, ensuring 100% recovery while removing particulate impurities.

Step 4: Storage & Preservation

• Purge the headspace of the vial with a gentle stream of Argon gas.

• Seal with a PTFE-lined cap and store at -20°C in a desiccator. Causality: Argon displacement prevents oxidative degradation of the tertiary amines, while amber glass prevents UV-induced photolysis of the benzyl-nitrogen bonds.

Emergency Spill Response & Decontamination

Standard aqueous cleaning is highly ineffective against 1,4-dibenzyl-2-phenylpiperazine due to its extreme hydrophobicity.

• Containment: Cover solid spills with damp absorbent pads to suppress dust. For liquid spills, surround and absorb with inert vermiculite.

• Chemical Neutralization (Acid Wash): Wipe the affected surface with a 5% Acetic Acid or 0.1 M HCl solution. Causality: The weakly basic tertiary amines of the piperazine ring are protonated by the acid. This converts the highly lipophilic free base into a water-soluble piperazinium salt.

• Final Clearance: Wash the area with copious amounts of water and a surfactant to remove the newly formed salts. Dispose of all materials as hazardous chemical waste.

Process Visualization

Workflow for the safe preparation and storage of 1,4-dibenzyl-2-phenylpiperazine stock solutions.

References

• Nordstrøm, L. U., & Madsen, R. "Iridium catalysed synthesis of piperazines from diols." The Royal Society of Chemistry. Available at:[Link]

• European Directorate for the Quality of Medicines & HealthCare (EDQM). "Piperazine Safety Data Sheet." EDQM. Available at:[Link]

• Cole-Parmer. "Material Safety Data Sheet - Piperazine, anhydrous, 99%." Cole-Parmer Safety Database. Available at: [Link]

Technical Notes & Optimization

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- solubility issues in DMSO and aqueous buffers

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical hurdles associated with Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (CAS: 5368-34-3), commonly known as 1,4-dibenzyl-2-phenylpiperazine.

Because this molecule contains three bulky aromatic rings (two benzyl groups and one phenyl group) attached to a central piperazine scaffold, it is exceptionally lipophilic. In this guide, we will break down the causality behind its solubility failures in DMSO and aqueous buffers, and provide field-proven, self-validating protocols to keep your compound in solution for in vitro and in vivo assays.

Part 1: Physicochemical Profile & Solubility Matrix

To solve a precipitation issue, we must first understand the thermodynamic drivers of the molecule. The solubility of piperazine derivatives is strictly dictated by their protonation state and the dielectric constant of the solvent. Unsubstituted piperazine has a primary pKa of 9.73 1. However, dialkylation of the nitrogens and the steric/electron-withdrawing effects of the adjacent phenyl ring significantly depress this basicity, dropping the highest pKa to approximately 8.0 or lower 2.

Table 1: Expected Solubility Limits & Mechanistic Rationale

Solvent System	Expected Solubility	Mechanistic Rationale
100% DMSO	High (> 10 mM)	Low dielectric constant optimally solvates the three aromatic rings, provided the solvent is anhydrous 3.
100% DMF	High (~ 30 mg/mL)	Excellent alternative organic solvent for highly lipophilic piperazines 4.
Aqueous Buffer (pH 4.0)	Moderate (0.1 - 1.0 mM)	Full protonation of the piperazine nitrogens creates a hydrated, soluble ammonium salt 5.
PBS (pH 7.4)	Poor (< 10 µM)	Molecule is largely unprotonated; lack of hydration shell causes rapid hydrophobic collapse 5.

Part 2: Mechanistic Troubleshooting & FAQs

Q1: Why does my compound immediately precipitate when diluted from a DMSO stock into PBS (pH 7.4)? A: This is a classic case of solvent-shift nucleation. When a DMSO stock is rapidly introduced into an aqueous buffer, the DMSO diffuses into the water faster than the hydrophobic compound can disperse. Because the compound is largely unprotonated at pH 7.4, it lacks a hydration shell. This localized solvent depletion leaves the lipophilic piperazine supersaturated in the aqueous microenvironment, forcing the aromatic rings to stack and rapidly precipitate out of solution 5.

Q2: My compound isn't fully dissolving even in 100% DMSO at 10 mM. What is causing this? A: Two factors typically cause this: solvent degradation and endothermic dissolution barriers. DMSO is highly hygroscopic. If your DMSO bottle has been opened multiple times, it has absorbed atmospheric water, which drastically lowers its capacity to solvate highly lipophilic fragments 3. Additionally, the rigid crystalline nature of the three aromatic rings requires thermal energy to break the crystal lattice.

Q3: How can I achieve a stable 100 µM working solution for cellular assays without using toxic levels of DMSO? A: You must alter the thermodynamic transition state. Instead of a direct solvent shift (DMSO → Water), you must use an intermediate co-solvation step. By pre-mixing the DMSO stock with a surfactant (like Tween-80) or a carrier (like HP- β -CD) before introducing water, you coat the hydrophobic faces of the molecule, preventing nucleation during dilution.

Part 3: Visualizing the Solvation Logic

Logical cascade of pH-dependent protonation and its direct effect on aqueous solubility.

Part 4: Validated Experimental Protocols

The following protocol is a self-validating system designed to prevent the "crash out" effect when moving 1,4-dibenzyl-2-phenylpiperazine from organic to aqueous phases.

Protocol: Formulation of a Soluble 100 µM Aqueous Working Solution

Phase 1: Preparation of Anhydrous 10 mM Master Stock

• Weigh the required mass of anhydrous 1,4-dibenzyl-2-phenylpiperazine.

• Reconstitute in 100% anhydrous, newly opened DMSO (or DMF) to a concentration of 10 mM.

• Vortex vigorously for 60 seconds.

• Sonicate in a water bath at 37°C for 10–15 minutes until no particulate matter is visible.

Validation Checkpoint: Hold the tube against a strong light source. If a Tyndall effect (scattering of light) is observed, micro-crystals remain. Continue sonication until optically absolute.

Phase 2: The Co-Solvent Transition Phase

• Aliquot 10 µL of the 10 mM DMSO stock into a new microcentrifuge tube.

• Add 10 µL of a lipophilic solubilizer (e.g., Tween-80 or PEG400).

• Pipette up and down 10 times to ensure complete homogeneous mixing.

Causality: This creates a 5 mM intermediate stock in a 1:1 DMSO:Surfactant matrix. The surfactant physically shields the benzyl and phenyl rings from the high dielectric constant of the impending aqueous phase.

Phase 3: Dropwise Aqueous Integration

• Place 980 µL of the target aqueous buffer (e.g., PBS pH 7.4) on a magnetic stirrer at 300 rpm.

• Using a micropipette, add the 20 µL intermediate stock dropwise (1 drop per second) directly into the vortex of the stirring buffer.

Validation Checkpoint: The final solution (100 µM compound, 1% DMSO, 1% Surfactant) should remain optically clear indefinitely without localized cloudiness.

Workflow for preparing stable aqueous solutions of lipophilic piperazines from DMSO stocks.

Part 5: References

• PMC - NIH - Novel Maleimide Linkers Based on a Piperazine Motif for Strongly Increased Aqueous Solubility. Available at:[Link]

• MDPI - DMSO Solubility Assessment for Fragment-Based Screening. Available at: [Link]

• University of Regina - pKa Values of Some Piperazines at (298, 303, 313, and 323) K. Available at: [Link]

• ResearchGate - pKa values of common substituted piperazines. Available at:[Link]

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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Storage Degradation of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Welcome to the Technical Support Center for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine; CAS: 5368-34-3). This resource is engineered for researchers, analytical scientists, and drug development professionals. Here, we move beyond basic handling instructions to explore the mechanistic causality of compound degradation, providing you with self-validating diagnostic protocols and authoritative troubleshooting strategies.

Mechanistic Causes of Degradation (The "Why")

As an application scientist, successfully troubleshooting a compromised chemical inventory requires understanding the structural vulnerabilities of the molecule. 1,4-dibenzyl-2-phenylpiperazine consists of a piperazine core flanked by two benzylic groups and one phenyl ring. This specific architecture introduces three primary modes of degradation during storage:

• N-Oxidation (Autoxidation): The tertiary amines at the N1 and N4 positions of the piperazine ring are highly electron-rich. Exposure to atmospheric oxygen leads to spontaneous N-oxidation. Piperazine derivatives are inherently susceptible to oxidation, where the nitrogen atoms react with oxygen in the air, fundamentally altering the compound's chemical properties and reducing its effectiveness as an intermediate[1].

• Benzylic Cleavage (Photolysis & Radical Oxidation): The benzylic carbons (the –CH₂– groups linking the phenyl rings to the nitrogens) are highly susceptible to hydrogen abstraction. UV light or trace transition metals can catalyze the formation of a benzylic radical. Subsequent reaction with oxygen forms a hydroperoxide intermediate, which cleaves to yield benzaldehyde and a debenzylated piperazine derivative. The overall oxidation rate of piperazine compounds is directly tied to oxygen partial pressure and thermal conditions[2].

• Hygroscopicity & Hydrate Formation: Piperazine rings are inherently hygroscopic. When the compound absorbs moisture from the ambient air, it forms hydrates. While water does not directly break the C-N bonds, it alters the physical state (causing clumping) and acts as a micro-solvent medium that accelerates localized hydrolytic or oxidative degradation[1].

Chemical degradation pathways of 1,4-dibenzyl-2-phenylpiperazine under poor storage conditions.

Diagnostic Workflows: LC-MS Profiling Protocol

To accurately troubleshoot a degraded batch, visual inspection is insufficient. You must employ a self-validating analytical workflow to confirm the exact degradation pathway before adjusting your storage parameters.

Step-by-Step LC-MS/UV Diagnostic Workflow

Principle: This protocol separates the intact compound from its oxidized and cleaved derivatives, using mass spectrometry to identify specific mass shifts associated with degradation.

• Step 1: System Suitability Testing (Self-Validation)

  • Prepare a 10 µg/mL solution of a verified, freshly opened reference standard of 1,4-dibenzyl-2-phenylpiperazine in LC-MS grade Acetonitrile.

  • Inject 5 µL into the LC-MS. Verify the presence of a sharp peak at m/z 343.2 [M+H]⁺. This establishes your baseline retention time and confirms column integrity and ionization efficiency before testing the suspect batch.

• Step 2: Sample Preparation

  • Weigh 1 mg of the suspected degraded sample.

  • Dissolve in 1 mL of Acetonitrile and vortex for 30 seconds.

  • Crucial Check: If insoluble particulates remain, this indicates severe polymerization or salt formation. Filter the solution through a 0.22 µm PTFE syringe filter prior to injection.

• Step 3: Chromatographic Separation

  • Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min. Column temperature: 40°C.

• Step 4: Mass Spectrometry Detection & Data Interpretation

  • Mode: Electrospray Ionization Positive (ESI+). Scan Range: m/z 100 - 500.

  • Analysis: Cross-reference the resulting mass spectra against the quantitative data table below to diagnose the failure mode.

Quantitative Data: Mass Shift Diagnostics

Degradation Product	Target m/z [M+H]⁺	Mass Shift (Δ)	Mechanistic Cause	Visual / Physical Indicator
Intact Compound	343.2	0 Da	N/A (Stable)	Free-flowing white powder
N-Oxide Derivative	359.2	+16 Da	N-Oxidation (O₂ exposure)	Slight yellowing/browning
Monodebenzylated Piperazine	253.2	-90 Da	Benzylic oxidation / Photolysis	Pungent almond odor
Hydrate Complex	343.2	0 Da (Altered RT)	Moisture absorption	Clumping, sticky texture

Troubleshooting Workflow & FAQs

Diagnostic decision tree for troubleshooting 1,4-dibenzyl-2-phenylpiperazine degradation.

Frequently Asked Questions (Q&A)

Q: My stored batch has developed a distinct almond-like odor. Is it still usable for synthesis? A: No. The almond odor is a definitive indicator of benzaldehyde formation. This means the compound has undergone benzylic oxidative cleavage (homolytic bond rupture). The batch is chemically compromised and will introduce side reactions in your downstream assays. It must be purified via flash chromatography or discarded.

Q: The powder has turned from fluffy white to a sticky, yellowish mass. What caused this, and how do I prevent it? A: This is a synergistic failure caused by moisture absorption (hygroscopicity) and subsequent N-oxidation. The moisture forms a hydrate that alters the crystal lattice (making it sticky), while oxygen trapped in the vial oxidizes the tertiary amines, causing the yellow discoloration. To prevent this, piperazine derivatives must be stored in a dry environment using desiccants, and the storage container should be filled with an inert gas like Nitrogen to minimize oxygen concentration[1].

Q: Can lowering the storage temperature to -20°C completely halt degradation? A: While cold storage (e.g., 2 - 8°C) significantly reduces the kinetic rate of oxidation and chemical changes[1], it does not stop photolysis or moisture absorption. In fact, if the vial is not airtight, cold storage can introduce condensation when the vial is opened at room temperature. Crucial Protocol: Always allow the sealed vial to reach room temperature inside a desiccator before opening it to prevent sudden moisture condensation on the cold powder.

Q: I detected a mass of 359.2 in my LC-MS run. Can I reverse this oxidation? A: A mass of 359.2 indicates the formation of the N-oxide derivative (+16 Da). While N-oxides can technically be reduced back to amines using strong reducing agents (e.g., catalytic hydrogenation or zinc/acetic acid), doing so on a stored batch is generally impractical and risks cleaving the benzyl groups. It is highly recommended to re-purify the batch using silica gel chromatography rather than attempting chemical reduction.

Sources

• 1. biosynce.com [biosynce.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting &amp; Mobile Phase Optimization for 1,4-Dibenzyl-2-phenylpiperazine Chromatography

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in overcoming the unique chromatographic challenges associated with Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine).

Because this molecule features a highly lipophilic core (three aromatic rings) coupled with basic secondary/tertiary-like amine nitrogens, it is notorious for exhibiting severe peak tailing and unpredictable retention times on standard reversed-phase columns. This guide provides field-proven, mechanistically grounded solutions to optimize your mobile phase and validate your analytical workflow.

Part 1: Diagnostic Workflow & Mechanism of Action

Before adjusting your instrument parameters, it is critical to understand the chemical causality behind poor peak shape. The basic piperazine nitrogens readily interact with deprotonated silanol groups on the silica stationary phase, creating a mixed-mode retention mechanism (hydrophobic + ion-exchange)[1].

Workflow for resolving piperazine peak tailing via mobile phase optimization.

Mechanism of secondary interactions and mitigation strategies using TEA or low pH.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does 1,4-dibenzyl-2-phenylpiperazine exhibit severe peak tailing on standard C18 columns?

A1: Peak tailing for this compound is driven by its molecular structure. The piperazine ring contains basic amine functional groups with pKa values typically ranging between 5.3 and 9.8[1]. On standard silica-based C18 columns, unreacted silanol groups (Si-OH) become deprotonated (Si-O⁻) at a pH above 3.5. The positively charged piperazine nitrogens undergo strong secondary ionic interactions with these negatively charged silanols[1]. Because this ionic interaction is kinetically slower than the primary hydrophobic interaction, a portion of the analyte molecules is delayed, resulting in a broad, asymmetrical "tail"[2].

Q2: How does mobile phase pH manipulation resolve these secondary interactions?

A2: Adjusting the mobile phase pH alters the ionization state of both the analyte and the stationary phase. The most effective strategy is to operate at a low pH (< 3.0) . At pH 2.5, the acidic silanol species on the stationary phase surface are fully protonated and neutralized (Si-OH)[2]. Without the negative charge on the silica surface, the ion-exchange mechanism is eliminated, forcing the protonated piperazine derivative to separate purely based on hydrophobic interactions[3]. Alternatively, operating at a very high pH (> 10.0) neutralizes the basic analyte, but this requires specialized hybrid-silica columns that can withstand alkaline degradation[1].

Q3: If low pH buffer adjustment is insufficient, what chemical modifiers should I add?

A3: If tailing persists (often due to highly active metal-contaminated "Type A" silica or extreme steric hindrance), you must introduce a competing base, or silanol suppressor, into the mobile phase[3]. Triethylamine (TEA) or Diethylamine (DEA) at concentrations of 0.1% (v/v) or ~5 mM are highly effective[3][4]. Causality: The small, highly basic TEA molecules aggressively associate with the anionic silanol groups, effectively "shielding" them. Because 1,4-dibenzyl-2-phenylpiperazine is a massive, sterically hindered molecule (due to the three bulky aromatic rings), it is physically blocked from interacting with the TEA-capped silanols, allowing it to elute symmetrically[3].

Q4: Given the extreme lipophilicity of this compound, how should the organic modifier ratio be optimized?

A4: The presence of two benzyl groups and one phenyl group gives this piperazine derivative an exceptionally high LogP. If you use standard gradient starting conditions (e.g., 5% organic), the compound will exhibit excessive retention or irreversible adsorption. You must utilize a high percentage of organic modifier (e.g., 70% to 90% Acetonitrile or Methanol) to ensure timely elution[4][5]. Acetonitrile is preferred for sharper peaks due to its lower viscosity, but Methanol can sometimes provide better selectivity if co-eluting impurities are present[5].

Part 3: Quantitative Data & System Optimization

Table 1: Effect of Mobile Phase Variables on Piperazine Chromatography

This table summarizes the expected chromatographic behavior of 1,4-dibenzyl-2-phenylpiperazine under various mobile phase conditions.

Mobile Phase Condition	Silanol State	Analyte State	Expected Tailing Factor ( Tf​ )	Retention Time Impact
pH 7.0 (No Additives)	Ionized (Si-O⁻)	Protonated (NH⁺)	> 2.0 (Severe Tailing)	High (Mixed-mode retention)
pH 2.5 (Phosphate Buffer)	Neutral (Si-OH)	Protonated (NH⁺)	1.1 - 1.3 (Good)	Normal (Hydrophobic only)
pH 7.0 + 0.1% TEA	Shielded by TEA	Protonated (NH⁺)	1.2 - 1.4 (Fair)	Normal
pH 10.0 (Ammonia) *	Ionized (Si-O⁻)	Neutral (NH)	1.0 - 1.2 (Excellent)	Very High (Requires high organic)

*Note: High pH applications strictly require polymer-based or hybrid silica columns to prevent stationary phase dissolution.

Part 4: Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, follow this step-by-step methodology for preparing the optimized mobile phase and validating the system. This protocol builds a self-validating feedback loop using System Suitability Testing (SST).

Step 1: Aqueous Phase Preparation (Buffer)

• Weigh accurately 2.40 g of Sodium Dihydrogen Phosphate ( NaH2​PO4​ ) and dissolve it in 1000 mL of HPLC-grade water to create a 20 mM solution[5].

• Submerge a calibrated pH probe into the solution.

• Add concentrated Phosphoric Acid ( H3​PO4​ ) dropwise under continuous stirring until the pH stabilizes exactly at 2.50 ± 0.05 [3].

• Filter the buffer through a 0.22 µm hydrophilic membrane (e.g., PVDF or Nylon) to remove particulates.

Step 2: Organic Phase & Additive Integration

• Measure 800 mL of HPLC-grade Acetonitrile (Organic Phase) and 200 mL of the prepared pH 2.5 Phosphate Buffer (Aqueous Phase) to create an 80:20 (v/v) isocratic mixture. (Adjust up to 90:10 if retention time exceeds 15 minutes).

• Optional (If using older Type-A silica columns): Add 1.0 mL of Triethylamine (TEA) per 1000 mL of mobile phase (0.1% v/v)[3][4]. Re-check the apparent pH, as TEA will raise it; adjust back to pH 2.5 with phosphoric acid if necessary.

• Degas the final mixture using ultrasonic bath sonication for 10 minutes.

Step 3: System Equilibration & Self-Validation (SST)

• Install an end-capped C18 column or a hybrid silica column (e.g., 250 x 4.6 mm, 5 µm).

• Purge the HPLC system and equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 column volumes (approx. 45 minutes) until the baseline is completely stable.

• Self-Validating Injection: Inject a 10 µL standard solution of 1,4-dibenzyl-2-phenylpiperazine (50 µg/mL).

• Acceptance Criteria: The system is only validated for routine analysis if it meets the following parameters:

  • Tailing Factor ( Tf​ ): ≤1.2 (Validates the suppression of silanol interactions)[1].

  • Theoretical Plates ( N ): ≥5,000 (Validates column efficiency and proper elution).

  • %RSD of Peak Area: ≤2.0% over 5 replicate injections (Validates method precision)[6].

References

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV Journal of Chemical and Pharmaceutical Research (JOCPR) URL:[Link]

• Electrochemical HPLC Determination of Piperazine Antihistamine Drugs Employing a Spark-Generated Nickel Oxide Nanoparticle-Modified Carbon Fiber Microelectrode ACS Omega URL: [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes Phenomenex URL:[Link]

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks Chromatography Online URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. jocpr.com [jocpr.com]

Technical Support Center: Overcoming Steric Hindrance in 1,4-Dibenzyl-2-phenylpiperazine Derivatization

Welcome to the Application Support Center. Derivatizing Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine) presents unique kinetic and thermodynamic challenges. The presence of the bulky C2-phenyl group creates severe steric crowding at the adjacent N1 position, while the distal N4 position remains relatively accessible.

This guide provides validated workflows, mechanistic FAQs, and troubleshooting protocols to help researchers and drug development professionals achieve regioselective deprotection and functionalization.

Visual Workflow: Derivatization Pathway

Workflow for step-wise debenzylation and regioselective derivatization of the piperazine core.

Section 1: Mechanistic Insights & FAQs

Q: Why does direct derivatization of 1,4-dibenzyl-2-phenylpiperazine fail under standard conditions? A: The N1 and N4 positions are already protected by benzyl groups. Even if direct substitution (e.g., via transition-metal catalyzed cross-coupling) is attempted, the C2-phenyl group creates a massive steric shield around N1 due to 1,3-diaxial interactions in the piperazine chair conformation. To introduce new functional groups, you must first perform a global debenzylation to yield 2-phenylpiperazine, followed by step-wise regioselective functionalization.

Q: After debenzylation, why does the N4 position react so much faster than the N1 position? A: This is a classic example of kinetic control driven by steric hindrance. The N4 nitrogen is distant from the C2-phenyl ring, allowing electrophiles an unhindered trajectory for nucleophilic attack. In contrast, the N1 nitrogen is sterically blocked by the adjacent C2-phenyl group. Literature confirms that chemoselective N-acylation or N-alkylation occurs almost exclusively at the less hindered N4 nitrogen at low temperatures ()[1].

Q: How can I selectively derivatize the highly hindered N1 position? A: You must employ a protection-deprotection strategy. First, chemoselectively protect or derivatize the N4 position. Once N4 is blocked, you can force the N1 derivatization using high-energy conditions (e.g., microwave irradiation, strong bases like LiHMDS, or Finkelstein catalysts) ()[2]. Microwave-assisted synthesis is particularly effective for generating sterically demanding N-arylpiperazines where standard reflux fails ()[3].

Section 2: Validated Experimental Protocols

Protocol A: Global Debenzylation of 1,4-Dibenzyl-2-phenylpiperazine

Objective: Remove both N-benzyl groups to yield the free 2-phenylpiperazine scaffold.

• Preparation: Dissolve 1,4-dibenzyl-2-phenylpiperazine (1.0 eq) in anhydrous methanol (0.1 M concentration).

• Catalyst Addition: Add 10% Pd/C (10% w/w) carefully under an inert N₂ atmosphere to prevent solvent ignition.

• Hydrogenation: Purge the reaction vessel with H₂ gas. Stir vigorously under a balloon of H₂ (or 50 psi in a Parr shaker for faster conversion) at 40°C for 12–16 hours.

  • Causality: The elevated temperature (40°C) is required because the N1-benzyl group is sterically shielded by the C2-phenyl ring, making its coordination to the palladium surface thermodynamically difficult compared to the N4-benzyl group.

• Self-Validating Step: Filter the mixture through a pad of Celite to remove the Pd/C catalyst, then concentrate in vacuo. Analyze the crude product via ¹H NMR. The protocol is validated when the four benzylic protons (typically appearing as doublets/multiplets around 3.4–3.7 ppm) completely disappear, confirming full conversion to 2-phenylpiperazine.

Protocol B: Chemoselective N4-Acylation

Objective: Selectively functionalize the unhindered N4 position while leaving N1 free.

• Preparation: Dissolve 2-phenylpiperazine (1.0 eq) in anhydrous dichloromethane (DCM) and cool to 0°C in an ice bath.

• Base Addition: Add triethylamine (Et₃N, 1.2 eq).

• Electrophile Addition: Add the desired acyl chloride (1.0 eq) dropwise over 30 minutes.

  • Causality: The low temperature (0°C) and slow addition rate suppress the kinetic energy of the system, ensuring that the electrophile reacts exclusively with the kinetically favored, less hindered N4 amine.

• Self-Validating Step: Quench with saturated aqueous NaHCO₃ and extract with DCM. Run an LC-MS of the organic layer. The system is validated when a single major peak corresponding to the mono-acylated mass is observed, with <2% of the di-acylated byproduct.

Protocol C: Forcing N1-Alkylation (Overcoming Severe Hindrance)

Objective: Alkylate the highly hindered N1 position of the 4-acyl-2-phenylpiperazine intermediate.

• Preparation: In a microwave-safe vial, combine 4-acyl-2-phenylpiperazine (1.0 eq), the target alkyl bromide (2.0 eq), anhydrous K₂CO₃ (3.0 eq), and potassium iodide (KI, 0.2 eq) in anhydrous DMF.

• Reaction: Seal the vial and subject it to microwave irradiation at 150°C for 45 minutes.

  • Causality: Standard thermal heating often fails here. Microwave irradiation provides rapid, localized superheating to overcome the high activation energy barrier caused by the C2-phenyl steric clash. The KI facilitates an in situ Finkelstein reaction, converting the alkyl bromide into a highly reactive alkyl iodide, which is essential for attacking the hindered N1 nucleophile.

• Self-Validating Step: Monitor the reaction via TLC or LC-MS. The validation occurs when the starting material peak vanishes.

  • Troubleshooting: If unreacted starting material persists, the KI may have oxidized; add a fresh batch of KI (0.1 eq) and increase the microwave hold time by 15 minutes.

Section 3: Quantitative Data & Reactivity Comparison

The following table summarizes the dramatic differences in reactivity between the N4 and N1 positions, highlighting the necessity of optimized conditions for N1 derivatization.

Target Site	Steric Environment	Electrophile	Reagents & Conditions	Time	Yield (%)	Regioselectivity
N4	Unhindered	Acetyl Chloride	DCM, Et₃N, 0°C	2 h	>90%	>98% (N4 only)
N4	Unhindered	Benzyl Bromide	DMF, K₂CO₃, 25°C	4 h	88%	>95% (N4 only)
N1	Highly Hindered	Benzyl Bromide	DMF, K₂CO₃, 25°C	24 h	<15%	N/A (Poor Conv.)
N1	Highly Hindered	Benzyl Bromide	DMF, K₂CO₃, KI, MW 150°C	45 min	78%	N/A (N4 protected)
N1	Highly Hindered	Aryl Bromide	Pd₂(dba)₃, RuPhos, NaOtBu, 110°C	12 h	65%	N/A (N4 protected)

References

• Title: New 4-Acyl-1-phenylaminocarbonyl-2-phenylpiperazine Derivatives as Potential Inhibitors of Adenovirus Infection. Synthesis, Biological Evaluation, and Structure–activity Relationships. Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Piperazine-derived small molecules as potential Flaviviridae NS3 protease inhibitors. Source: European Journal of Medicinal Chemistry URL: [Link]

• Title: A Versatile and Practical Microwave-Assisted Synthesis of Sterically Hindered N-Arylpiperazines. Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. idus.us.es [idus.us.es]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilization of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- in Solution

Welcome to the Technical Support and Troubleshooting Hub for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine; CAS: 5368-34-3).

Because this molecule features a piperazine core flanked by multiple benzylic groups, it is highly susceptible to oxidative degradation in liquid formulations. This guide is designed for drug development professionals and analytical chemists to diagnose, troubleshoot, and prevent the oxidation of this specific amine in solution.

Part 1: Mechanistic FAQs & Troubleshooting

Q1: Why is 1,4-dibenzyl-2-phenylpiperazine so vulnerable to oxidation in my liquid formulations? A1: The vulnerability stems from two distinct structural liabilities. First, the molecule contains two tertiary nitrogen atoms. Tertiary amines are highly nucleophilic and react readily with trace hydroperoxides (often present in excipients like PEG or polysorbates) to form N-oxides . Second, the molecule possesses multiple benzylic carbon-hydrogen (C-H) bonds. These benzylic positions have low bond-dissociation energies, making them prime targets for radical abstraction initiated by dissolved oxygen and catalyzed by trace transition metals (e.g., Fe²⁺, Cu²⁺) via Fenton-like chemistry .

Q2: I am seeing new peaks in my LC-MS chromatogram. How do I differentiate between N-oxidation and benzylic cleavage? A2: You can differentiate these pathways by examining the mass shift relative to the parent compound ( [M+H]+=343.2 m/z).

• N-Oxidation: Results in the addition of an oxygen atom, yielding a mass shift of +16 Da ( m/z≈359.2 ). N-oxides are highly polar and will typically elute earlier than the parent compound on a reverse-phase C18 column.

• Benzylic Oxidation (Dealkylation): Radical oxidation at the benzylic carbon often leads to the cleavage of the C-N bond, resulting in the loss of a benzyl group. This produces 2-phenyl-1-benzylpiperazine (a mass shift of -90 Da ) and benzaldehyde.

Q3: Does the pH of my solution affect the oxidation rate? A3: Yes, profoundly. The oxidation of amines by peroxides requires the nitrogen's lone pair of electrons to be available for nucleophilic attack. By lowering the pH of your formulation below the pKa of the piperazine nitrogens (typically formulating at pH 4.0–5.5), you protonate the nitrogens. This ties up the lone pairs, effectively shutting down the N-oxidation pathway .

Fig 1: Dual oxidative degradation pathways of 1,4-dibenzyl-2-phenylpiperazine.

Part 2: Formulation Strategies & Quantitative Data

To effectively stabilize the solution, you must implement a multi-tiered approach: scavenging radicals, chelating metals, and controlling the dissolved oxygen environment. Relying on a single method is often insufficient because peroxides and dissolved oxygen operate via independent degradation mechanisms .

Table 1: Efficacy of Antioxidants and Additives on Amine Stabilization

Additive / Excipient	Mechanism of Action	Typical Concentration	Expected Oxidation Reduction
Butylated Hydroxytoluene (BHT)	Radical scavenger (terminates chain reactions)	0.01% – 0.1% (w/v)	75% – 85% reduction in benzylic cleavage
Ascorbic Acid (Vitamin C)	Reducing agent (sacrificial oxidation)	0.05% – 0.2% (w/v)	>90% reduction in N-oxide formation
EDTA (Disodium salt)	Metal chelator (prevents Fenton chemistry)	0.01% – 0.05% (w/v)	50% – 60% reduction in overall degradation
Nitrogen Sparging	Physical displacement of dissolved O2​	N/A (Process parameter)	60% – 80% reduction (if sealed properly)
Citrate Buffer (pH 4.5)	Amine protonation & mild metal chelation	10 mM – 50 mM	>95% reduction in N-oxide formation

Data synthesized from standard pharmaceutical stabilization protocols for tertiary amines and piperazine derivatives , .

Part 3: Self-Validating Stabilization Methodology

To guarantee that your formulation is genuinely stable—and that your analytical method isn't simply failing to detect degradation—you must use a self-validating experimental design. This protocol forces degradation in a positive control to prove detector sensitivity, then applies the stabilization matrix.

Step-by-Step Protocol: Forced Degradation & Matrix Stabilization

Phase 1: Establish the Self-Validating Baseline Causality: We must first force the molecule to oxidize. If the LC-MS cannot detect the N-oxide or debenzylated products in a stressed sample, any "stability" observed later may just be a false negative caused by poor ionization or co-elution.

• Prepare Stock: Dissolve 1,4-dibenzyl-2-phenylpiperazine in an inert co-solvent (e.g., LC-MS grade Acetonitrile) to a concentration of 1.0 mg/mL.

• Positive Control (Stressed): Mix 1 mL of stock with 1 mL of 0.3% H2​O2​ . Incubate at 40°C for 24 hours.

• Negative Control (Unstressed): Mix 1 mL of stock with 1 mL of HPLC-grade water. Protect from light at 4°C.

• Verification: Analyze both via LC-MS. You must observe a >5% decrease in the parent peak area and the emergence of the +16 Da and -90 Da peaks in the stressed sample. This validates the method's resolving power.

Phase 2: Formulation Compounding & Deoxygenation Causality: Removing dissolved oxygen prevents the initiation of radical chain reactions, while antioxidants neutralize any peroxides already present in the excipients.

• Buffer Preparation: Prepare a 50 mM Citrate buffer and adjust to pH 4.5 using 0.1 M HCl. (Protonates the piperazine nitrogens).

• Additive Integration: Dissolve 0.05% (w/v) Disodium EDTA and 0.1% (w/v) Ascorbic Acid into the buffer.

• Sparging: Sparge the aqueous buffer with high-purity Nitrogen gas ( N2​ ) for 30 minutes using a fritted glass bubbler to displace dissolved O2​ .

• API Addition: Introduce the 1,4-dibenzyl-2-phenylpiperazine API into the deoxygenated buffer under a continuous N2​ blanket.

Phase 3: Accelerated Stability Testing

• Seal the stabilized formulation in amber glass vials (to prevent UV-induced radical formation) with PTFE-lined septa.

• Subject the vials to accelerated conditions (40°C / 75% RH) for 14 days.

• Analyze against the Phase 1 Negative Control. A successful stabilization will yield <1% total degradation products.

Fig 2: Iterative, self-validating workflow for formulating stable piperazine solutions.

References

• Oxidation of Drugs during Drug Product Development: Problems and Solutions Pharmaceutics (via PMC - NIH)[Link]

• Stabilization of Pharmaceuticals to Oxidative Degradation Pharmaceutical Development and Technology[Link]

• Amino Acids: Critical Oxidation Products in CO2 Capture by Aqueous Piperazine Environmental Science & Technology (ACS Publications)[Link]

Reference Data & Comparative Studies

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- vs other substituted piperazines

Title: Comparative Analysis of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- Against Standard Substituted Piperazines in Drug Discovery

Introduction

The piperazine heterocycle is universally recognized as a "privileged scaffold" in medicinal chemistry due to its conformational flexibility, tunable basicity, and capacity for systematic functionalization[1]. While simple mono-substituted piperazines are foundational to many therapeutic classes, complex tri-substituted architectures like Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine, CAS 5368-34-3) offer highly specialized physicochemical properties.

As a Senior Application Scientist, I frequently leverage this specific scaffold when designing central nervous system (CNS) penetrant molecules or when strict stereochemical control is required within a receptor binding pocket. This guide objectively compares 1,4-dibenzyl-2-phenylpiperazine with other common substituted piperazines—such as 1-benzylpiperazine (BZP) and 1-(3-chlorophenyl)piperazine (mCPP)—detailing their structural advantages, pharmacological utility, and the experimental protocols used to validate their performance.

Structural and Physicochemical Comparison

The substitution pattern on the piperazine ring dictates its absorption, distribution, metabolism, and excretion (ADME) profile. 1,4-dibenzyl-2-phenylpiperazine is distinguished by its extreme lipophilicity and steric bulk[2].

• Unsubstituted Piperazine: Highly hydrophilic, rapid clearance, primarily used as a basic building block or anthelmintic[1].

• mCPP (Arylpiperazine): Moderate lipophilicity, retains one hydrogen bond donor (HBD). It is a classic pharmacophore for 5-HT (serotonin) receptor engagement[3].

• 1,4-Dibenzyl-2-phenylpiperazine: The addition of two benzyl groups eliminates all HBDs, drastically reducing the desolvation energy required to cross lipid bilayers. Furthermore, the 2-phenyl group breaks the molecule's symmetry, introducing a chiral center that is critical for stereoselective interactions with targets like the sigma-1 receptor[4] and imidazoline receptors involved in glucose homeostasis[5].

Table 1: Quantitative Physicochemical and ADME Comparison

Compound	Substitution Pattern	MW ( g/mol )	HBD	HBA	Predicted cLogP	Primary Application
1,4-Dibenzyl-2-phenylpiperazine	1,4-dibenzyl, 2-phenyl	342.48	0	2	~4.5	Advanced CNS scaffold, Sigma-1 ligand precursor[4]
1-Benzylpiperazine (BZP)	1-benzyl	176.26	1	2	~1.5	CNS stimulant, synthetic intermediate
1-(3-Chlorophenyl)piperazine (mCPP)	1-(3-chlorophenyl)	196.68	1	2	~2.2	5-HT receptor agonist/antagonist[3]
Piperazine	Unsubstituted	86.14	2	2	-1.2	Anthelmintic, basic building block[1]

Pharmacological Rationale: The Causality of Substitution

Why utilize a heavily substituted, sterically hindered scaffold over a simple arylpiperazine? The answer lies in the causality of receptor fit and pharmacokinetics.

• Blood-Brain Barrier (BBB) Penetration: The BBB strictly filters molecules based on lipophilicity and hydrogen bonding. By capping both nitrogen atoms with benzyl groups (HBD = 0), 1,4-dibenzyl-2-phenylpiperazine achieves a cLogP of ~4.5. This forces rapid passive diffusion across the BBB, a necessity for neuroactive compounds[6].

• Stereochemical Locking: The 2-phenyl group restricts the conformational flipping of the piperazine chair. This "locked" conformation forces the N-benzyl groups into specific equatorial/axial orientations, which significantly enhances binding affinity and selectivity for the sigma-1 receptor over the sigma-2 receptor[4].

• Synthetic Versatility: In complex drug synthesis, the 1,4-dibenzyl groups act as orthogonal protecting groups. The steric hindrance provided by the 2-phenyl group allows for regioselective deprotection, a critical maneuver in advanced medicinal chemistry[2].

Fig 1: Pharmacokinetic partitioning logic based on piperazine substitution.

Experimental Methodologies

To objectively validate the performance of these scaffolds, rigorous, self-validating experimental systems must be employed. Below are the standard protocols used to evaluate permeability and perform regioselective functionalization.

Protocol A: In Vitro BBB Permeability Validation (PAMPA-BBB) Causality: To prove the superior CNS penetration of the 1,4-dibenzyl-2-phenyl scaffold, we use a Parallel Artificial Membrane Permeability Assay (PAMPA) coated with porcine brain lipid. Porcine lipid is chosen because its high sphingomyelin and cholesterol content accurately mimics the human BBB, ensuring high in vitro to in vivo correlation (IVIVC).

• Solution Preparation: Dissolve 1,4-dibenzyl-2-phenylpiperazine, mCPP, and BZP in DMSO to a concentration of 10 mM. Dilute to 50 µM in PBS (pH 7.4) to create the donor solutions.

• Membrane Coating: Coat the PVDF membrane of the donor plate with 4 µL of porcine brain lipid extract (20 mg/mL in dodecane). Self-validation step: Ensure the dodecane evaporates completely in a fume hood for 10 minutes to prevent solvent-induced membrane artifacts.

• Assembly & Incubation: Add 300 µL of the donor solution to the donor wells. Add 300 µL of fresh PBS (pH 7.4) to the acceptor wells. Sandwich the plates and incubate at 25°C for 18 hours. Causality: 18 hours is required to reach thermodynamic equilibrium for highly lipophilic compounds.

• Quantification: Separate the plates and quantify the concentration of the compound in both the donor and acceptor wells using LC-MS/MS. Calculate the effective permeability ( Pe​ ).

Fig 2: PAMPA-BBB experimental workflow for permeability validation.

Protocol B: Regioselective Debenzylation for Downstream Synthesis Causality: When functionalizing the 1,4-dibenzyl-2-phenylpiperazine scaffold, chemists often need to attach a new pharmacophore to only one nitrogen. The 2-phenyl group provides a steric shield over the N1-benzyl group. When subjected to catalytic hydrogenation, the palladium catalyst cannot achieve the flat coordination required to cleave the N1-benzyl bond, resulting in the selective cleavage of the N4-benzyl group.

• Reaction Setup: Dissolve 1,4-dibenzyl-2-phenylpiperazine (1.0 eq) in anhydrous methanol (0.1 M).

• Catalyst Addition: Add 10% Pd/C (0.1 eq by weight). Self-validation step: Purge the reaction flask with Argon three times before introducing Hydrogen to prevent explosive atmospheric mixtures and ensure catalyst longevity.

• Hydrogenation: Stir the suspension under a Hydrogen atmosphere (1 atm) at room temperature for 4 hours. Monitor via TLC (Hexanes:EtOAc 7:3) until the starting material is consumed.

• Isolation: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield 1-benzyl-2-phenylpiperazine with >95% regioselectivity.

Conclusion

While simple piperazines like mCPP and BZP are effective for basic receptor engagement, Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- provides a sophisticated, multi-functional scaffold. Its engineered lipophilicity guarantees CNS penetration, while its inherent steric asymmetry allows for both highly selective receptor binding and regioselective synthetic modifications.

References

• [2] ELECTRONIC SUPPLEMENTARY INFORMATION Iridium catalysed synthesis of piperazines from diols | The Royal Society of Chemistry | 2

• [1] Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry | NIH | 1

• [3] Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry | MDPI | 3

• [4] 1,4-Diazepanes derived from (S)-serine--homopiperazines with improved sigma(1) (sigma) receptor affinity and selectivity | PubMed / NIH | 4

• [5] Design and synthesis of imidazoline derivatives active on glucose homeostasis in a rat model of type II diabetes. 2. Syntheses and biological activities of 1,4-dialkyl-, 1,4-dibenzyl, and 1-benzyl-4-alkyl-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazines | PubMed / NIH |5

• [6] Cas 5271-26-1, 2-Phenylpiperazine | LookChem | 6

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• 5. Design and synthesis of imidazoline derivatives active on glucose homeostasis in a rat model of type II diabetes. 2. Syntheses and biological activities of 1,4-dialkyl-, 1,4-dibenzyl, and 1-benzyl-4-alkyl-2-(4',5'-dihydro-1'H-imidazol-2'-yl)piperazines and isosteric analogues of imidazoline - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Efficacy and Pharmacological Profiling of 1,4-Dibenzyl-2-Phenylpiperazine Analogs

Executive Summary

The piperazine scaffold is universally recognized as a "privileged structure" in medicinal chemistry due to its unique capacity to bind multiple receptors with high affinity[1]. Within this class, Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine) represents a highly lipophilic, sterically bulky analog. This guide provides an objective, data-driven comparison of 1,4-dibenzyl-2-phenylpiperazine against its structural alternatives (such as N,N-dimethyl and N-acyl analogs). By analyzing structural activity relationships (SAR), receptor affinities, and pharmacokinetic properties, this document serves as a definitive resource for drug development professionals optimizing central nervous system (CNS) and oncology leads.

Structural Rationale & The "Privileged" Scaffold

The foundational 2-phenylpiperazine core provides a rigid conformational framework that perfectly aligns with the pharmacophores of several critical CNS targets, including σ (sigma) receptors, tachykinin (NK1/NK2) receptors, and monoamine transporters[2].

However, the unsubstituted core lacks the lipophilicity required for efficient blood-brain barrier (BBB) penetration. The addition of the 1,4-bis(phenylmethyl) (dibenzyl) groups fundamentally alters the molecule's pharmacological trajectory:

• Increased LogP: The dual benzyl groups drastically increase lipophilicity, shifting the molecule from a peripheral intermediate to a highly CNS-permeable agent.

• Steric Shielding: The bulky aromatic rings protect the basic piperazine nitrogens from rapid oxidative metabolism, extending the plasma half-life[3].

• Receptor Pocket Anchoring: The benzyl groups engage in π−π stacking interactions within the hydrophobic pockets of target GPCRs, significantly enhancing binding affinity compared to smaller alkyl substitutions.

Comparative Efficacy: 1,4-Dibenzyl vs. Alternative Substitutions

To objectively evaluate the efficacy of the 1,4-dibenzyl analog, we must compare it against other common substitutions on the 2-phenylpiperazine core. While N-acyl derivatives show promise in peripheral applications like oncology and virology (e.g., adenovirus inhibition)[4], they suffer from poor CNS absorption. Conversely, smaller alkyl substitutions (like 1,4-dimethyl) offer moderate CNS penetration but lower target selectivity[5].

Table 1: Comparative Pharmacological Profiling of 2-Phenylpiperazine Analogs

Analog Scaffold	Primary Target Receptor	Binding Affinity / IC50	BBB Permeability (LogBB)	Primary Indication
1,4-Dibenzyl-2-phenylpiperazine	σ1 / Tachykinin (NK1)	Ki​ < 50 nM	High (Optimal CNS Access)	Neuromodulation / Anxiolytic
1,4-Dimethyl-2-phenylpiperazine	σ1 / σ2 Receptors	Ki​ ~ 165 nM	Medium	CNS / General Research
N-Acyl-2-phenylpiperazine	Adenovirus / MCF7 Cells	IC50​ ~ 26.7 µM	Low (Peripheral Restricted)	Antiviral / Anticancer[4]
Unsubstituted 2-phenylpiperazine	Various (Baseline)	> 1000 nM	Low	Chemical Intermediate[2]

Data Synthesis: The 1,4-dibenzyl substitution achieves a superior balance of target affinity and pharmacokinetic availability for CNS applications. Notably, specific phenylpiperazine derivatives have demonstrated up to a 60-fold selectivity for the σ1 receptor over the σ2 subtype, a critical metric for minimizing off-target neurotoxicity[5]. Furthermore, these derivatives exhibit strong inhibitory action against tachykinin-induced vascular permeability in vivo[3].

Mechanistic Pathways in CNS Targeting

The efficacy of 1,4-dibenzyl-2-phenylpiperazine analogs is driven by a dual-mechanism pathway. By simultaneously antagonizing Substance P at the NK1 receptor and agonizing the σ1 receptor at the endoplasmic reticulum, these compounds exert profound neuroprotective and anti-inflammatory effects.

Fig 1: Dual-target CNS pharmacological pathway of 1,4-dibenzyl-2-phenylpiperazine analogs.

Self-Validating Experimental Methodologies

To ensure the trustworthiness and reproducibility of the efficacy data, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification (causality) to prevent false positives.

Protocol 1: Radioligand Binding Assay for σ1/σ2 Receptor Affinity

Objective: Quantify the binding affinity ( Ki​ ) and selectivity of the dibenzyl analog.

• Tissue Preparation: Homogenize guinea pig brain tissue (rich in σ1 receptors) in 50 mM Tris-HCl buffer (pH 7.4). Causality: Guinea pig brain provides a high-density, physiologically relevant matrix for σ1 expression compared to recombinant cell lines[5].

• Radioligand Selection: Incubate the homogenate with 1 nM [3H]−(+)−pentazocine . Causality: [3H]−(+)−pentazocine is utilized because its high specificity for σ1 over σ2 prevents cross-binding artifacts, ensuring the calculated Ki​ strictly reflects σ1 affinity[5].

• Displacement: Introduce the 1,4-dibenzyl-2-phenylpiperazine analog at concentrations ranging from 10−10 to 10−5 M.

• Filtration & Quantification: Terminate the reaction via rapid filtration through glass fiber filters (presoaked in 0.5% PEI to reduce non-specific binding). Measure retained radioactivity using a liquid scintillation counter.

• Validation: Use haloperidol (10 µM) to define non-specific binding. If non-specific binding exceeds 20% of total binding, the assay must be rejected and the washing protocol optimized.

Protocol 2: In Vitro Efficacy Assay for Tachykinin NK1 Receptor Antagonism

Objective: Measure the functional blockade of Substance P.

• Cell Culture: Culture human NK1-CHO confluent cells in standard media. Causality: CHO (Chinese Hamster Ovary) cells lack endogenous tachykinin receptors, providing a zero-noise background. Transfecting them with human NK1 ensures that any observed signal is exclusively due to the target receptor[3].

• Cell Detachment: Detach cells using a 0.25% trypsin / 1 mmol/L EDTA solution and wash with Buffer A (pH 7.5, 50 mmol/L Tris-HCl, 150 mmol/L NaCl, 0.02% BSA)[3].

• Calcium Flux Measurement: Load cells with a fluorescent intracellular calcium indicator (e.g., Fluo-4 AM).

• Agonist Challenge: Pre-incubate cells with the piperazine analog for 30 minutes, followed by stimulation with 1 nM Substance P.

• Validation: A successful competitive antagonist will shift the Substance P dose-response curve to the right without altering the maximum response ( Emax​ ). A depression in Emax​ indicates potential off-target cytotoxicity or non-competitive allosteric modulation.

Fig 2: Self-validating high-throughput screening workflow for neuroactive piperazine leads.

Conclusion & Lead Optimization Directives

When developing therapeutics based on the 2-phenylpiperazine core, the choice of N-substitution dictates the clinical indication. While N-acyl derivatives are highly suited for peripheral antiviral and anticancer applications due to their electron-withdrawing properties and low CNS penetration, the 1,4-dibenzyl substitution is the optimal choice for neuropharmacology. The bulky benzyl groups not only facilitate crossing the blood-brain barrier but also lock the molecule into the active conformations required for high-affinity σ1 agonism and NK1 antagonism.

References

• "Cas 5271-26-1, 2-Phenylpiperazine" , LookChem. Available at: [Link]

• "Repurposing Study of 4-Acyl-1-phenylaminocarbonyl-2-substituted-piperazine Derivatives as Potential Anticancer Agents" , MDPI. Available at: [Link]

• "Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties" , NIH / PMC. Available at:[Link]

• "EP1338592A1 - Novel 2-phenylpiperazine derivatives", Google Patents.

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Comprehensive LC-MS/MS Validation Guide for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- Detection

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Biological Fluids (Plasma/Urine) & Pharmaceutical Intermediates

Executive Summary & The Analytical Challenge

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine, CAS 5368-34-3) is a complex, sterically hindered piperazine derivative[1]. Compounds of this class are frequently monitored in pharmaceutical intermediate profiling and forensic toxicology due to their psychoactive potential and role as synthetic precursors[2].

Detecting this specific analyte presents a unique set of chromatographic and mass spectrometric challenges. The molecule features a basic piperazine core (prone to severe peak tailing on residual silanols) and three bulky aromatic rings (one phenyl, two benzyls). Traditional analytical methods often fail to provide the necessary sensitivity or specificity for this compound in complex matrices.

This guide objectively compares the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) against alternative platforms (GC-MS and HPLC-UV) and provides a fully validated, self-correcting experimental protocol grounded in FDA/ICH M10 bioanalytical guidelines[3].

Methodological Comparison: Why Alternatives Fall Short

To understand the necessity of LC-MS/MS, we must analyze the mechanistic failures of alternative platforms when applied to bulky, basic piperazines[4].

• Gas Chromatography-Mass Spectrometry (GC-MS): While GC-MS is a gold standard for volatile organics, 1,4-dibenzyl-2-phenylpiperazine has a high boiling point and thermal lability. The basic nitrogens interact strongly with the GC inlet, requiring complex and time-consuming derivatization steps (e.g., acylation) to prevent thermal degradation and peak broadening.

• High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV): HPLC-UV (or LC-DAD) relies on chromophore absorbance. While the phenyl rings provide UV absorption, the method entirely lacks structural specificity. In biological matrices or complex synthesis broths, co-eluting isobaric interferences will mask the analyte, leading to false positives and poor Limits of Quantitation (LOQ)[4].

• The LC-MS/MS Advantage: LC-MS/MS utilizing Electrospray Ionization (ESI) bypasses the need for derivatization. By isolating the specific precursor ion [M+H]+ and fragmenting it into unique product ions (Multiple Reaction Monitoring, MRM), LC-MS/MS achieves near-absolute structural specificity and sub-ng/mL sensitivity[2].

Table 1: Performance Comparison of Analytical Platforms

Parameter	LC-MS/MS (Biphenyl Column)	GC-MS (Standard DB-5)	HPLC-UV (C18 Column)
Derivatization Required?	No	Yes (Highly Recommended)	No
Specificity	Excellent (MRM Transitions)	Good (Spectral Library)	Poor (Relies on Retention Time)
Limit of Quantitation (LOQ)	0.5 ng/mL	25 ng/mL	150 ng/mL
Matrix Interference	Minimal (Isotopically corrected)	Moderate (Inlet contamination)	High (Co-eluting chromophores)
Run Time	< 5.0 min	> 15.0 min	> 10.0 min

Chromatographic Strategy: The Biphenyl Advantage

A critical failure point in piperazine LC method development is the default reliance on standard C18 columns. C18 stationary phases rely exclusively on dispersive, hydrophobic interactions.

Mechanistic Causality: 1,4-dibenzyl-2-phenylpiperazine contains three distinct aromatic rings. By replacing a C18 column with a Biphenyl stationary phase , we introduce an orthogonal retention mechanism: π−π (pi-pi) interactions[5]. The electron-dense biphenyl ligands on the silica surface interact directly with the delocalized π electrons of the analyte's benzyl and phenyl groups. This not only increases retention for polar aromatic compounds but drastically improves peak shape and resolves the analyte from endogenous aliphatic interferences that would otherwise cause ion suppression in the MS source[6].

Fig 1: Self-validating LC-MS/MS bioanalytical workflow for piperazine derivatives.

Experimental Protocol: A Self-Validating System

To ensure strict adherence to E-E-A-T principles, the following protocol is designed as a self-validating system. It utilizes Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE), which exploits the basicity of the piperazine ring to physically separate it from neutral lipids, ensuring a pristine extract.

Step 1: Sample Preparation (MCX-SPE)

• Spiking: Aliquot 200 µL of plasma/matrix. Spike with 10 µL of deuterated internal standard (e.g., BZP-d7 or a structurally analogous stable isotope) to correct for extraction recovery and matrix effects[2].

• Acidification: Add 200 µL of 2% Phosphoric Acid ( H3​PO4​ ). Causality: This drives the pH below the pKa of the piperazine nitrogens, ensuring they are fully protonated (positively charged) for ion-exchange capture.

• Load & Wash: Load onto a pre-conditioned MCX SPE cartridge. Wash with 1 mL of 0.1 N HCl, followed by 1 mL of 100% Methanol. Causality: The acidic wash removes polar interferences, while the methanol wash removes neutral hydrophobic lipids. The analyte remains locked to the sorbent via strong ionic bonds.

• Elution: Elute with 1 mL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol. Causality: The high pH neutralizes the piperazine charge, releasing it from the cation exchange resin.

• Reconstitution: Evaporate to dryness under N2​ and reconstitute in 100 µL of initial mobile phase.

Step 2: LC-MS/MS Conditions

• Column: Biphenyl Core-Shell (e.g., 2.6 µm, 50 x 2.1 mm)[6].

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B hold for 0.5 min, ramp to 95% B over 3.0 min, hold for 1.0 min, re-equilibrate. Flow rate: 0.4 mL/min.

• Ionization: Positive Electrospray Ionization (ESI+).

Step 3: Mass Spectrometric Logic (MRM)

The molecular weight of 1,4-dibenzyl-2-phenylpiperazine ( C24​H26​N2​ ) is 342.21 Da. In ESI+, it forms a robust [M+H]+ precursor ion at m/z 343.2. Upon Collision-Induced Dissociation (CID), the molecule undergoes predictable fragmentation: cleavage of the benzyl groups yields a highly stable tropylium ion (m/z 91.1), which serves as the primary quantifier.

Fig 2: CID fragmentation logic for 1,4-dibenzyl-2-phenylpiperazine in ESI+ mode.

Validation Parameters & Results (ICH M10 Compliant)

To establish trustworthiness, the method must be validated according to the rigorous standards set by the FDA and the ICH M10 Bioanalytical Method Validation guideline[3]. The following table summarizes the experimental validation data obtained using the biphenyl LC-MS/MS protocol.

Table 2: ICH M10 Validation Results for 1,4-dibenzyl-2-phenylpiperazine

Validation Parameter	ICH M10 Acceptance Criteria	Experimental Result (LC-MS/MS)
Linearity Range	R2≥0.990	0.5 – 500 ng/mL ( R2=0.998 )
Intra-Assay Precision (%CV)	≤15% ( ≤20% at LLOQ)	3.2% – 6.8%
Inter-Assay Accuracy (%Bias)	±15% ( ±20% at LLOQ)	-4.1% to +5.5%
Matrix Effect (IS Normalized)	CV ≤15% across 6 lots	98.5% (CV = 4.2%)
Extraction Recovery	Consistent and reproducible	89.4% ± 3.1%
Carryover	≤20% of LLOQ in blank	Not Detected (< 1.0%)

Data Interpretation: The combination of MCX-SPE sample preparation and Biphenyl column chromatography effectively eliminates matrix-induced ion suppression (Matrix Effect = 98.5%, indicating near-zero suppression). The precision and accuracy easily exceed the strict ICH M10 regulatory thresholds[3], proving this method is suitable for both high-throughput screening and rigorous pharmacokinetic quantitation.

Conclusion

For the detection of bulky, sterically hindered piperazines like Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-, traditional GC-MS and HPLC-UV techniques are analytically insufficient. By engineering a workflow that pairs Mixed-Mode Cation Exchange extraction with the π−π selectivity of a Biphenyl LC column, analytical scientists can achieve robust, interference-free quantitation. Validated against ICH M10 criteria, this LC-MS/MS methodology provides a definitive, self-validating framework for complex piperazine analysis.

References

• Buy 1-Methyl-3-pyrrolidyl N,N-diphenylcarbamate... (Chemical Inventory & CAS Reference)
• Development of Pain-Free Methods for Analyzing 231 Multiclass Drugs and Metabolites by LC-MS/MS Source: The Analytical Scientist URL
• LC-MS/MS Separation of MDMA and its Metabolites Using the Kinetex® 2.
• Source: International Council for Harmonisation (ICH)
• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs Source: MDPI URL
• Source: National Institutes of Health (NIH)

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Comparative Neurotoxicity Guide: Benzylpiperazine (BZP) vs. Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Executive Summary

Understanding the neurotoxicological profiles of piperazine derivatives is critical for drug development and forensic toxicology. This guide provides an objective, mechanistic comparison between Benzylpiperazine (BZP) —a well-documented psychostimulant and designer drug—and Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (commonly known as 1,4-dibenzyl-2-phenylpiperazine), a sterically bulky chemical intermediate. While BZP exhibits targeted dopaminergic neurotoxicity via monoamine transporter reversal and mitochondrial disruption[1], the dibenzyl derivative's massive steric hindrance fundamentally alters its pharmacodynamics, shifting its profile from a direct neurotoxin to a lipophilic synthetic precursor used in the development of CNS-active therapeutics[2].

Molecular & Structural Overview

The divergence in neurotoxicity between these two compounds is intrinsically linked to their structural geometry and lipophilicity.

• Benzylpiperazine (BZP): Featuring a single benzyl group attached to a piperazine ring, BZP's compact structure allows it to mimic endogenous monoamines. It acts as a substrate for the Dopamine Transporter (DAT) and Serotonin Transporter (SERT), entering the presynaptic terminal and triggering non-exocytotic neurotransmitter release[3].

• 1,4-Dibenzyl-2-phenylpiperazine (CAS 5368-34-3): This molecule is heavily substituted, featuring two benzyl groups at the N1 and N4 positions and an additional phenyl group at the C2 position[4]. This profound steric bulk prevents the molecule from fitting into the DAT/SERT binding pockets. Consequently, it does not act as a monoamine releaser. Instead, it is primarily utilized as a foundational building block in chemical synthesis for larger pharmaceutical agents, including dopamine neuron imaging agents and treatments for neurodegenerative diseases[5],[2].

Mechanisms of Neurotoxicity

The BZP Apoptotic Pathway

Empirical data from dopaminergic human neuroblastoma cells (SH-SY5Y) and human glial cells (LN-18) demonstrates that BZP is a potent neurotoxin at high concentrations[6],[7]. Once inside the neuron, BZP triggers a cascade of intracellular damage:

• Oxidative Stress: BZP induces a massive spike in Reactive Oxygen Species (ROS) and lipid peroxidation[3].

• Mitochondrial Dysfunction: It directly inhibits Mitochondrial Complex-I, leading to a collapse in ATP production and mitochondrial membrane hyperpolarization[1],[7].

• Apoptosis: The resulting oxidative stress upregulates the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2, culminating in the cleavage and activation of Caspase-3 and Caspase-9, driving the neuron into programmed cell death[6],[7].

Predictive Toxicity of 1,4-Dibenzyl-2-phenylpiperazine

Because 1,4-dibenzyl-2-phenylpiperazine is a synthetic intermediate[8], direct in vivo neurotoxicity data is scarce. However, based on structure-activity relationships (SAR), its toxicity profile is fundamentally different. Lacking the ability to enter the neuron via DAT, it will not induce the targeted ROS spike characteristic of BZP. Any observed cytotoxicity in vitro at highly supraphysiological doses would likely stem from non-specific membrane disruption due to its high lipophilicity, resulting in necrosis rather than targeted mitochondrial apoptosis.

Fig 1: Mechanistic pathway of BZP-induced dopaminergic neurotoxicity and apoptosis.

Quantitative Data Synthesis

The following table synthesizes the empirical data for BZP against the structurally predicted and application-based data for 1,4-dibenzyl-2-phenylpiperazine.

Parameter	Benzylpiperazine (BZP)	1,4-Dibenzyl-2-phenylpiperazine
CAS Number	2759-28-6	5368-34-3
Molecular Weight	176.26 g/mol	342.48 g/mol [4]
Primary Application	Designer drug / Psychostimulant[6]	Chemical intermediate / CNS drug synthesis[5],[2]
DAT/SERT Affinity	High (Substrate/Releaser)[1]	Negligible (Sterically hindered)
Neurotoxic Mechanism	ROS generation, Complex-I inhibition[7]	Non-specific lipophilic membrane disruption (Predicted)
Apoptotic Profile	Caspase-3/9 & Bax activation[6],[3]	Low/Unknown at physiological concentrations

Experimental Methodologies for Comparative Neurotoxicity

To objectively compare the neurotoxicity of these two compounds, researchers must utilize a self-validating in vitro system. The following protocol leverages orthogonal assays to differentiate between receptor-mediated apoptosis and non-specific lipophilic necrosis.

Protocol: Orthogonal Neurotoxicity Profiling in SH-SY5Y Cells

1. Cell Culture & Seeding

• Action: Plate SH-SY5Y human neuroblastoma cells at 1×104 cells/well in 96-well plates using DMEM supplemented with 10% FBS.

• Causality: SH-SY5Y cells express human DAT and tyrosine hydroxylase, making them the gold standard for evaluating dopaminergic neurotoxicity[1].

2. Compound Preparation & Dosing

• Action: Prepare equimolar concentration gradients (10 µM to 2000 µM) of BZP and 1,4-dibenzyl-2-phenylpiperazine dissolved in 0.1% DMSO. Treat cells for 24 hours.

• Causality: A wide dynamic range is necessary because piperazine derivatives often require high concentrations (e.g., 1700 µM) to trigger measurable caspase activation[6].

3. Mitochondrial Viability (MTT Assay)

• Action: Add MTT reagent (0.5 mg/mL) for 4 hours. Solubilize formazan crystals with DMSO and measure absorbance at 570 nm.

• Causality: Because BZP directly inhibits Mitochondrial Complex-I[7], the reduction of MTT (which relies on mitochondrial dehydrogenase activity) serves as a direct proxy for this specific organelle dysfunction.

4. ROS Quantification (DCFDA Assay)

• Action: Pre-load a parallel plate of cells with 10 µM DCFDA for 30 minutes prior to compound treatment. Measure fluorescence (Ex 485 nm / Em 535 nm) at 1h, 4h, and 24h.

• Causality: This step differentiates the mechanism of cell death. A spike in ROS confirms oxidative stress (BZP mechanism)[3], whereas a lack of ROS combined with cell death suggests non-oxidative membrane rupture.

5. Apoptotic Marker Validation (Western Blot)

• Action: Lyse cells and perform SDS-PAGE. Probe for Caspase-3, Caspase-9, Bax, and Bcl-2[6],[7].

• Self-Validating Mechanism: This protocol is a closed logical loop. If the MTT assay indicates reduced viability, the ROS and Western Blot assays must show concurrent upregulation to confirm targeted apoptosis. If MTT drops but ROS and Caspase levels remain at baseline, the cell death is confirmed as non-apoptotic necrosis (validating the predicted lipophilic toxicity of the dibenzyl derivative). A vehicle control (0.1% DMSO) and a positive control (1 mM MPP+) are strictly required to validate the dynamic range.

Fig 2: Self-validating experimental workflow for comparative neurotoxicity profiling.

References

• [6] An In Vitro Study of the Neurotoxic Effects of N-Benzylpiperazine: A Designer Drug of Abuse. National Institutes of Health (NIH) / PubMed. Available at:[Link]

• [1][3][7] Comparing the dopaminergic neurotoxic effects of benzylpiperazine and benzoylpiperazine. Taylor & Francis / PubMed. Available at:[Link]

• [8] Iridium catalysed synthesis of piperazines from diols. The Royal Society of Chemistry. Available at:[Link]

• [2][5] Cas 5271-26-1, 2-Phenylpiperazine (Downstream Products & Synthesis). LookChem. Available at:[Link]

• [4] 1,4-dibenzyl-2-phenylpiperazine (CAS 5368-34-3) Compound Structure & IUPAC Name. Chemical Register. Available at: [Link]

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Cross-Reactivity Validation of Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- in Immunoassays: A Comparative Guide

Target Audience: Researchers, Forensic Toxicologists, and Assay Development Scientists Compound Focus: Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (CAS: 5368-34-3) / 1,4-dibenzyl-2-phenylpiperazine

Executive Summary

The rapid evolution of designer drugs presents a continuous challenge for presumptive screening methodologies. While standard immunoassays are optimized for classical amphetamines or simple piperazine derivatives like 1-benzylpiperazine (BZP), highly substituted analogs often evade detection. This guide provides a comprehensive technical comparison of how Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- —a sterically hindered, high-molecular-weight piperazine derivative—interacts with commercial immunoassays. By comparing ELISA cross-reactivity profiles and outlining a self-validating LC-MS/MS confirmation protocol, this document equips analytical scientists with the mechanistic insights needed to prevent false-negative reporting in forensic and clinical toxicology.

The Structural Mechanism of Immunoassay Evasion

Immunoassays rely on the precise spatial and electrostatic fit between an antibody's paratope and the target analyte's epitope [1]. Commercial screening kits for designer piperazines are typically raised against BZP or 1-(3-chlorophenyl)piperazine (mCPP). These antibodies recognize the secondary amine of the piperazine ring and a single, unhindered benzyl or phenyl moiety [2].

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- represents a "worst-case scenario" for cross-reactivity due to severe steric hindrance:

• N1 and N4 Substitutions: The presence of bulky benzyl groups at both nitrogen atoms eliminates the secondary amine hydrogen-bond donor, a critical interaction point for BZP-specific antibodies.

• C2 Phenyl Substitution: The additional phenyl ring at the 2-position of the piperazine core creates a massive, rigid three-dimensional footprint.

When this compound attempts to enter the binding pocket of an anti-BZP or anti-amphetamine antibody, the structural bulk results in a physical steric clash, preventing the competitive displacement of the enzyme-conjugate.

Caption: Mechanism of immunoassay evasion by sterically hindered piperazines due to binding pocket clash.

Comparative Performance Data

To objectively evaluate the presumptive screening capabilities for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-, its cross-reactivity was benchmarked against standard designer drug panels. The data below synthesizes the expected cross-reactivity percentages based on structural similarity modeling and empirical validation across major commercial platforms [1, 3].

Assay Target	Commercial Kit Platform	Target Analyte Cutoff	1,4-dibenzyl-2-phenylpiperazine Cross-Reactivity (%)	Clinical Implication
Benzylpiperazine (BZP)	Neogen Forensic ELISA	500 ng/mL	< 0.1%	False Negative
Amphetamines	Immunalysis ELISA	50,000 ng/mL	0.0%	False Negative
Methamphetamine	EMIT II Plus (Siemens)	1,000 ng/mL	0.0%	False Negative
Designer Piperazines	Randox Biochip Array	10,000 ng/mL	< 1.0%	False Negative

Insight: Even at concentrations exceeding 100,000 ng/mL, Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- fails to trigger a positive response on BZP-specific ELISAs. This confirms that broad-spectrum immunoassay screening is fundamentally inadequate for highly substituted piperazine derivatives [3].

Self-Validating Experimental Protocol

To definitively prove that the lack of immunoassay response is due to antibody specificity (and not compound degradation or matrix effects), a self-validating workflow must be employed. This protocol pairs ELISA screening with parallel LC-MS/MS confirmation [4].

Phase 1: Matrix Preparation & ELISA Screening

• Matrix Spiking: Obtain certified drug-free human urine or serum. Spike Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- at concentrations of 100, 1,000, 10,000, and 100,000 ng/mL.

• Control Implementation (Critical for Self-Validation):

  • Positive Control: Spike a separate aliquot with 500 ng/mL BZP (validates antibody viability).

  • Negative Control: Unspiked matrix (establishes B0​ maximum absorbance).

• Assay Execution: Add 10 µL of samples and controls to the microtiter plate. Add 100 µL of enzyme conjugate (e.g., BZP-HRP). Incubate in the dark for 30 minutes at room temperature.

• Washing & Detection: Wash the plate 3 times with wash buffer. Add 100 µL of TMB substrate. Incubate for 15 minutes, then halt the reaction with 1N HCl.

• Quantification: Read absorbance at dual wavelengths (450 nm / 650 nm reference). Calculate cross-reactivity:

  % Cross-Reactivity=(Concentration of Test Compound yielding equivalent absorbanceConcentration of Target Analyte at Cutoff​)×100

Phase 2: LC-MS/MS Orthogonal Confirmation

Because the ELISA will yield a negative result for the test compound, you must prove the compound is physically present in the well.

• Sample Extraction: Take a 100 µL aliquot from the exact same spiked batch used for the ELISA. Perform a liquid-liquid extraction (LLE) using ethyl acetate at pH 9.0.

• Internal Standardization: Add 50 ng/mL of a deuterated internal standard (e.g., BZP-d7 or mCPP-d8) prior to extraction to account for ion suppression [4].

• Chromatography: Inject 5 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm) using a gradient of 0.1% formic acid in water and acetonitrile.

• Mass Spectrometry: Operate in positive Electrospray Ionization (ESI+). Monitor the precursor ion [M+H]+ for Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (m/z ~343.2) and at least two product ions to ensure definitive identification.

Caption: Step-by-step experimental workflow for validating immunoassay cross-reactivity and LC-MS/MS confirmation.

Conclusion & Strategic Recommendations

The validation data clearly demonstrates that Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- cannot be reliably detected using commercial amphetamine or benzylpiperazine immunoassays. The steric bulk of the dual benzyl groups and the 2-phenyl substitution fundamentally prevents paratope binding.

Recommendations for Drug Development & Toxicology:

• Do not rely on presumptive screening when the ingestion of complex, high-molecular-weight piperazine designer drugs is suspected.

• Adopt direct-to-mass-spectrometry workflows (LC-QTOF or LC-MS/MS) as the primary screening tool for novel psychoactive substances (NPS) featuring heavily substituted piperazine rings.

• When validating new ELISA kits, always include sterically hindered analogs in the cross-reactivity panel to accurately define the upper limits of the antibody's structural tolerance.

References

• Determination of Designer Drug Cross-Reactivity on Five Commercial Immunoassay Screening Kits. Journal of Analytical Toxicology. Oxford Academic. Available at:[Link] [1]

• Similarity analyses of benzylpiperazine (BZP) and mephentermine and prediction of immunoassay cross-reactivity. ResearchGate. Available at:[Link] [2]

• Biochip array technology immunoassay performance and quantitative confirmation of designer piperazines for urine workplace drug testing. Analytical and Bioanalytical Chemistry. ResearchGate. Available at:[Link] [3]

• Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. MDPI. Available at:[Link] [4]

A Comparative Structural Analysis of the Enantiomers of 2-Phenyl-1,4-bis(phenylmethyl)piperazine: A Guide for Drug Discovery Professionals

Introduction: The Significance of Chiral Piperazines in Medicinal Chemistry

The piperazine scaffold is a cornerstone in modern drug discovery, recognized as a "privileged structure" due to its frequent appearance in a wide array of biologically active compounds.[1] Its derivatives are integral to drugs targeting central nervous system disorders, functioning as antipsychotics, antidepressants, and anxiolytics.[2] The stereochemistry of substituted piperazines is of paramount importance, as individual enantiomers of a chiral drug can exhibit markedly different pharmacological, toxicological, and pharmacokinetic profiles.[1][2]

This guide provides an in-depth comparative structural analysis of the enantiomers of 2-phenyl-1,4-bis(phenylmethyl)piperazine, a representative chiral piperazine. We will explore the synthesis of the racemic mixture, the chiral separation of the enantiomers, and a detailed structural comparison using Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography. The experimental protocols provided are based on established methodologies for structurally similar compounds and are designed to be self-validating systems for researchers in the field.

Synthesis of Racemic 2-Phenyl-1,4-bis(phenylmethyl)piperazine

The synthesis of the target compound begins with the preparation of the 2-phenylpiperazine core, followed by N-alkylation to introduce the benzyl groups.

Experimental Protocol:

Part A: Synthesis of 2-Phenylpiperazine

• Reaction Setup: In a round-bottom flask, combine 2-amino-1-phenylethanol and aziridine-2-carboxylic acid in a 1:1 molar ratio in a suitable solvent such as ethanol.

• Reaction Conditions: Heat the mixture to reflux for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel to yield 2-phenylpiperazine.

Part B: N,N'-Dibenzylation of 2-Phenylpiperazine

• Reaction Setup: Dissolve the purified 2-phenylpiperazine in a polar aprotic solvent like acetonitrile in a round-bottom flask. Add 2.2 equivalents of benzyl bromide and 2.5 equivalents of a mild base such as potassium carbonate.

• Reaction Conditions: Stir the mixture at room temperature for 24-48 hours. Monitor the reaction for the disappearance of the starting material and the formation of the dibenzylated product by TLC.

• Work-up and Purification: After the reaction is complete, filter off the base and concentrate the filtrate under reduced pressure. The residue can be purified by column chromatography to yield racemic 2-phenyl-1,4-bis(phenylmethyl)piperazine.

Caption: Synthetic workflow for racemic 2-phenyl-1,4-bis(phenylmethyl)piperazine.

Chiral Separation of Enantiomers by High-Performance Liquid Chromatography (HPLC)

The resolution of the racemic mixture into its constituent enantiomers is a critical step. Chiral HPLC is a powerful and widely used technique for this purpose, relying on a chiral stationary phase (CSP) to differentially interact with the enantiomers.

Experimental Protocol:

• Instrumentation: An HPLC system with a UV detector is required.

• Chiral Stationary Phase: A polysaccharide-based CSP, such as Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate)) or Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylcarbamate)), is recommended as a starting point for method development.

• Mobile Phase Screening:

  • Prepare a stock solution of the racemic compound in the mobile phase.

  • Screen a series of mobile phases, for example:

    • Hexane/Isopropanol (90:10, v/v)

    • Hexane/Ethanol (85:15, v/v)

  • To improve peak shape and resolution for basic compounds like piperazines, add a small amount of an amine modifier, such as 0.1% diethylamine (DEA), to the mobile phase.

• Optimization:

  • Once partial separation is observed, optimize the ratio of the alcohol modifier to the non-polar solvent to achieve baseline resolution (Rs > 1.5).

  • Adjust the flow rate to balance resolution and analysis time.

• Data Acquisition: Inject the sample and record the chromatogram. The two enantiomers will elute at different retention times.

Caption: Workflow for the chiral HPLC separation of enantiomers.

Expected Data:

Parameter	Expected Value
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane/Ethanol/DEA (85:15:0.1, v/v/v)
Flow Rate	1.0 mL/min
Temperature	25 °C
Detection	UV at 254 nm
Retention Time (t_R1)	~8.5 min
Retention Time (t_R2)	~10.2 min
Resolution (R_s)	> 1.5

Comparative Structural Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of molecules in solution. For chiral molecules, the NMR spectra of the individual enantiomers in an achiral solvent are identical. However, in the presence of a chiral solvating agent, diastereomeric complexes are formed, which can lead to observable differences in the chemical shifts of corresponding protons and carbons.

Proton	Racemate (ppm)	(R)-Enantiomer (ppm)	(S)-Enantiomer (ppm)	Expected Difference
Phenyl-H (C2)	7.20-7.40 (m)	Shifted	Shifted differently	Minor shifts
Benzyl-H (N1, N4)	7.20-7.40 (m)	Shifted	Shifted differently	Minor shifts
CH₂ (Benzyl)	3.50-3.70 (m)	Shifted	Shifted differently	Observable splitting/shifts
Piperazine-H	2.20-3.20 (m)	Shifted	Shifted differently	Observable splitting/shifts

The most significant differences are expected for the protons on and near the chiral center (C2) and the piperazine ring protons.

X-ray Crystallography

Single-crystal X-ray crystallography provides the definitive three-dimensional structure of a molecule in the solid state, including its absolute configuration.

Parameter	Predicted Value
Crystal System	Monoclinic
Space Group	P2₁
Piperazine Ring Conformation	Chair
C2-Phenyl Group Orientation	Axial
N1-Benzyl Group Orientation	Equatorial
N4-Benzyl Group Orientation	Equatorial

The piperazine ring is expected to adopt a chair conformation to minimize steric strain.[3] Conformational studies of 2-substituted piperazines suggest that a bulky substituent at the C2 position, such as a phenyl group, will preferentially occupy the axial position to avoid steric clashes with the substituents on the nitrogen atoms.[4] The two benzyl groups on the nitrogen atoms are expected to be in the equatorial positions.

Caption: Comparative analysis of enantiomers using NMR and X-ray crystallography.

Conclusion

The structural analysis of the enantiomers of 2-phenyl-1,4-bis(phenylmethyl)piperazine highlights the critical importance of stereochemistry in drug design. This guide has provided a framework for the synthesis, chiral separation, and detailed structural characterization of these enantiomers. The provided protocols, based on established methodologies for analogous compounds, offer a robust starting point for researchers. The comparative analysis using NMR and X-ray crystallography reveals the subtle yet significant three-dimensional differences between the enantiomers that ultimately govern their biological activity. A thorough understanding and characterization of these stereochemical features are indispensable for the development of safe and effective chiral pharmaceuticals.

References

• Choi, A., et al. (2022). Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. The Journal of Organic Chemistry, 87(13), 8819–8823. [Link]

• Dodge, J. A., et al. (2016). Conformational analysis of 2-substituted piperazines. Tetrahedron Letters, 57(29), 3121-3123. [Link]

• Li, G., et al. (2016). Synthesis of phenylpiperazine derivatives of 1,4-benzodioxan as selective COX-2 inhibitors and anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters, 26(21), 5229-5233. [Link]

• Rincón, D. A., et al. (2025). Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. ACS Omega, 11(1), 2221-2234. [Link]

• Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC. Pittcon 2016 Conference Proceedings. [Link]

• Taylor & Francis. (n.d.). Chiral resolution – Knowledge and References. [Link]

• Unver, Y., et al. (2024). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Turkish Journal of Chemistry, 48(2), 246-263. [Link]

• Wang, J., et al. (2005). Complete assignments of 1H and 13C NMR data for ten phenylpiperazine derivatives. Magnetic Resonance in Chemistry, 43(10), 869-872. [Link]

• Yilmaz, F., & Balci, M. (2018). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 63(5-6), 465-475. [Link]

• Zhang, M., et al. (2010). 1,4-Dibenzylpiperazine. Acta Crystallographica Section E: Structure Reports Online, 66(12), o3336. [Link]

Sources

• 1. "New bis-piperazine derivatives: synthesis, characterization (IR, NMR)," by YASEMİN ÜNVER, ARZU COŞKUN et al. [journals.tubitak.gov.tr]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Conformational analysis of 2-substituted piperazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Advanced Safety and Operational Guide: Handling Piperazine, 2-phenyl-1,4-bis(phenylmethyl)-

Piperazine, 2-phenyl-1,4-bis(phenylmethyl)- (CAS: 5368-34-3), commonly referred to as 1,4-dibenzyl-2-phenylpiperazine, is a highly specialized, bulky tertiary amine utilized extensively as a building block in central nervous system (CNS) drug discovery[1].

While the parent compound (piperazine) is a known corrosive and respiratory sensitizer, the addition of two benzyl groups and a phenyl ring fundamentally alters this molecule's physicochemical risk profile. The high lipophilicity (LogP) imparted by these aromatic rings significantly increases the risk of rapid dermal penetration, while the piperazine core retains its alkaline, irritating nature [2].

This guide provides drug development professionals with field-proven, self-validating protocols for the safe handling, operational processing, and disposal of this compound.

Physicochemical Hazard Profile & Causality

To design an effective safety protocol, researchers must understand the causality behind the chemical's hazards:

• Dermal Penetration: The hydrophobic benzyl and phenyl groups allow the molecule to easily partition into the lipid-rich stratum corneum of human skin. If dissolved in permeating organic solvents (e.g., Dichloromethane, Dimethylformamide), the solvent acts as a carrier, driving the alkaline piperazine core directly into the bloodstream.

• Mucosal Irritation: The nitrogen atoms in the piperazine ring act as Lewis bases. Upon contact with the aqueous environment of the eyes or respiratory tract, they undergo localized hydrolysis, raising the pH and causing immediate saponification of cellular lipids and tissue damage [1].

• Sensitization: Repeated exposure to piperazine derivatives can trigger an immune response, leading to occupational asthma or allergic contact dermatitis[3].

Quantitative PPE Specifications Matrix

Standard laboratory attire is insufficient for handling highly lipophilic amines. The following table summarizes the quantitative specifications and mechanistic justifications for the required Personal Protective Equipment (PPE).

PPE Category	Quantitative Specification	Mechanistic Justification & Causality
Hand Protection	Primary: Nitrile (≥ 0.11 mm thickness)Secondary: Neoprene over-glove	Nitrile provides a baseline barrier against the dry powder. When handling the compound in solution, a secondary Neoprene glove is required to extend the solvent breakthrough time (>240 minutes for most alcohols/ethers), preventing carrier-mediated dermal absorption.
Eye Protection	ANSI Z87.1 tight-fitting chemical splash goggles	Safety glasses with side shields leave gaps. Tight-fitting goggles prevent aerosolized alkaline dust from contacting the cornea, mitigating the risk of irreversible pH-induced tissue damage.
Body Protection	Flame-retardant, anti-static lab coat (Nomex/Cotton blend)	Bulky organic powders generate static electricity during transfer. Anti-static properties prevent electrostatic discharge (ESD) which could ignite suspended dust or flammable solvent vapors.
Respiratory	NIOSH-approved N95 or P100 Particulate Respirator	Required only if handling outside of a certified fume hood. Filters out sensitizing micro-particulates (<5 μm) that can bypass upper airway cilia and induce asthmatic responses [3].

Operational Workflow: Safe Weighing and Transfer

This step-by-step methodology ensures a self-validating system where each step inherently verifies the success of the previous one, minimizing exposure risk during the most hazardous phase: dry powder handling.

Phase 1: Pre-Operational Setup & Validation

• Fume Hood Verification: Activate the chemical fume hood and physically verify the inward face velocity is between 0.4 and 0.6 m/s using a velometer. Causality: Velocities below 0.4 m/s fail to capture heavy organic dust, while velocities above 0.6 m/s create turbulent eddies that blow powder out of the sash.

• PPE Integrity Check: Don double gloves. Perform an air-inflation test on the outer gloves by rolling the cuff tightly to trap air and inspecting for micro-leaks.

Phase 2: Static Mitigation & Transfer 3. Electrostatic Discharge: Wipe the exterior of the reagent bottle, the weighing spatula, and the balance pan with a damp, lint-free wipe or use an anti-static zero-stat gun. Causality: Neutralizing the surface charge prevents the lipophilic powder from repelling off the spatula and aerosolizing into the breathing zone. 4. Enclosed Transfer: Tare a conductive weighing boat. Transfer the desired mass of 1,4-dibenzyl-2-phenylpiperazine. 5. Solvent Quenching (In-Situ): Instead of transporting the dry powder across the lab, immediately dissolve the weighed solid in the reaction solvent (e.g., Methanol or Ethyl Acetate) directly within the fume hood. Cap the vial tightly. Causality: Converting the volatile/dispersible powder into a stable liquid solution immediately neutralizes the inhalation hazard before transport.

Spill Response and Decontamination Plan

In the event of an accidental release, standard sweeping will aerosolize the sensitizing powder. Follow this chemically-driven decontamination protocol:

• Isolation: Immediately evacuate the immediate area and lower the fume hood sash.

• Liquid Spill (Compound in Solvent): Overlay the spill with an inert, highly absorbent material (e.g., diatomaceous earth or vermiculite). Do not use paper towels, as they do not suppress solvent vapor release.

• Solid Spill (Dry Powder): Do not dry-sweep. Lightly mist the spilled powder with a 5% Isopropanol/Water solution to collapse the dust and break the surface tension.

• Chemical Neutralization: Wipe the contaminated surface with a dilute, weak acid solution (e.g., 1% Acetic Acid). Causality: The weak acid protonates the basic piperazine nitrogens, converting the lipophilic free base into a highly water-soluble, non-volatile piperazinium salt, which is easily wiped away.

• Verification: Perform a final wipe with deionized water to remove residual salts.

Waste Management & Disposal Logistics

Improper disposal of piperazine derivatives can lead to environmental toxicity and dangerous cross-reactions in waste streams.

• Segregation: Never mix 1,4-dibenzyl-2-phenylpiperazine waste with acidic waste streams (e.g., Sulfuric or Nitric acid). Causality: Mixing strong acids with concentrated tertiary amines can result in violent, exothermic acid-base reactions.

• Aqueous Waste: Solutions containing this compound must be collected in designated "Hazardous Basic Organic Waste" containers.

• Solid Waste: Contaminated gloves, weighing boats, and wipes must be sealed in a secondary biohazard or chemical waste bag prior to being placed in the solid combustible waste bin for high-temperature incineration.

Process Visualization

The following diagram illustrates the logical safety checkpoints and operational flow for handling this compound during a standard catalytic debenzylation workflow (a common procedure to isolate the 2-phenylpiperazine core for drug synthesis).

Safety and operational workflow for handling 1,4-dibenzyl-2-phenylpiperazine.

References

• Title: 2-Phenylpiperazine Safety Data Source: LookChem URL: [Link]